3-(Phenyldiazenyl)aniline

• CAS: 2835-59-8

Core Science & Biosynthesis

3-(Phenyldiazenyl)aniline: Technical Profile & Synthetic Guide

This guide provides a comprehensive technical analysis of 3-(Phenyldiazenyl)aniline (CAS 2835-59-8), also known as 3-aminoazobenzene or

-aminoazobenzene . It details the physicochemical properties, synthesis, spectroscopic characteristics, and biological implications of this compound, distinguishing it from its more common isomer, 4-aminoazobenzene (Aniline Yellow).

Executive Summary

3-(Phenyldiazenyl)aniline is an asymmetric azo compound featuring an amino group at the meta position relative to the azo linkage. Unlike its para-isomer (4-aminoazobenzene), which is a potent carcinogen and industrial dye, the meta-isomer exhibits distinct electronic decoupling and reduced mutagenicity. This molecule serves as a critical model in photoswitching kinetics (due to its robust E/Z isomerization) and as a negative control in genotoxicity assays, validating the structural requirements for azo-dye carcinogenesis.

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

Property	Data
CAS Registry Number	2835-59-8
IUPAC Name	3-(Phenyldiazenyl)aniline
Synonyms	3-Aminoazobenzene, -Aminoazobenzene, -Phenylazoaniline
Molecular Formula	C H N
Molecular Weight	197.24 g/mol
SMILES	Nc1cccc(N=Nc2ccccc2)c1
InChI Key	QPQKUYVSJWQSDY-UHFFFAOYSA-N

Physicochemical Constants[2][7][9]

Parameter	Value	Notes
Physical State	Orange Prisms/Crystals	Distinct from the yellow needles of the para-isomer.
Melting Point	57.0 °C	Significantly lower than 4-aminoazobenzene (123–126 °C).
Solubility	Soluble in ethanol, ether, benzene.[1]	Poorly soluble in water.
pKa (Conjugate Acid)	~2.8	Weakly basic; protonation occurs at the azo nitrogen.
UV-Vis	318 nm (EtOH)	transition. Blue-shifted vs. para-isomer (385 nm).

Spectroscopic Characterization

UV-Vis Absorption & Electronic Structure

The position of the amino group critically alters the conjugation pathway.

• Transition (318 nm): In 3-aminoazobenzene, the meta-amino group is electronically decoupled from the azo system compared to the para-isomer. This results in a hypsochromic (blue) shift, making the spectrum resemble unsubstituted azobenzene ( ~320 nm).
• Transition (~440 nm): A weak, forbidden band responsible for the orange color.

• Photoisomerization: Irradiation at

  triggers rapid trans ( ) cis ( ) isomerization.

NMR Signature ( H NMR, 300 MHz, CDCl )

• 3.8 ppm (Broad s, 2H): -NH protons.
• 6.8–7.9 ppm (m, 9H): Aromatic protons. The meta-substitution pattern creates a complex multiplet structure distinct from the AA'BB' system of the para-isomer.

Synthetic Methodology

Direct coupling of benzenediazonium chloride with aniline yields almost exclusively the para-isomer. Therefore, the synthesis of the meta-isomer requires a selective reduction strategy starting from 3-nitroazobenzene .

Reaction Scheme

The synthesis proceeds via the Mills Reaction (condensation) followed by the Zinin Reduction .

Figure 1: Synthetic pathway for 3-aminoazobenzene avoiding para-isomer contamination.

Detailed Protocol

Step 1: Synthesis of 3-Nitroazobenzene

• Reagents: Dissolve nitrosobenzene (10 mmol) and 3-nitroaniline (10 mmol) in glacial acetic acid (20 mL).

• Condensation: Stir the mixture at room temperature for 12–24 hours. The solution will darken as the azo linkage forms.

• Workup: Pour the reaction mixture into ice-cold water (100 mL). The crude 3-nitroazobenzene precipitates as a yellow-orange solid.

• Purification: Filter and recrystallize from ethanol. (Yield: ~60–70%).

Step 2: Selective Reduction (Zinin Reduction)

Note: Standard catalytic hydrogenation (H

/Pd-C) may cleave the azo bond to form diamines. Sulfide reduction is preferred for chemoselectivity.

• Preparation: Dissolve 3-nitroazobenzene (5 mmol) in boiling ethanol (30 mL).

• Reduction: Add a solution of sodium sulfide nonahydrate (Na

  S·9H O, 15 mmol) in water (5 mL) dropwise to the refluxing solution.

• Reflux: Continue refluxing for 1–2 hours. Monitor by TLC (disappearance of nitro compound).

• Isolation: Cool the mixture and remove ethanol under reduced pressure. Extract the residue with diethyl ether .

• Purification: Wash the ether layer with water, dry over MgSO

  , and evaporate. Recrystallize the residue from benzene/petroleum ether to obtain 3-aminoazobenzene as orange prisms (MP 57 °C).

Biological & Toxicological Profile

Mutagenicity: The "Para-Quinoid" Hypothesis

3-Aminoazobenzene is widely cited in toxicology as a negative control for azo dye carcinogenicity.

• Mechanism of Action (Para): 4-Aminoazobenzene is oxidized by cytochrome P450 to an

  -hydroxy intermediate, which esterifies and decomposes into a highly electrophilic nitrenium ion . This ion is resonance-stabilized by a quinoid structure involving the azo linkage, allowing it to form DNA adducts (specifically at C8-guanine).

• Mechanism of Inactivity (Meta): In 3-aminoazobenzene, the meta position prevents the resonance delocalization required to stabilize the nitrenium ion intermediate. A quinoid structure cannot form across the meta position. Consequently, 3-aminoazobenzene is generally non-mutagenic in Salmonella typhimurium strains (TA98, TA100) where the para-isomer is positive.

Metabolic Pathway

In vivo, the azo bond is subject to cleavage by azoreductases (hepatic or intestinal flora):

Both metabolites are excreted, but 1,3-phenylenediamine is significantly less carcinogenic than the split products of "Butter Yellow" (N,N-dimethyl-4-aminoazobenzene).

Applications in Photoswitching

The molecule is a robust photoswitch, utilized when the strong conjugation of para-aminoazobenzenes is undesirable (e.g., to avoid fluorescence quenching or spectral overlap).

Figure 2: Reversible photoisomerization cycle of 3-aminoazobenzene.

References

• Zollinger, H. (2003). Color Chemistry: Syntheses, Properties, and Applications of Organic Dyes and Pigments. Wiley-VCH. (Authoritative source on azo dye spectra and synthesis).

• Barrett, C. J., et al. (2014). "Are Two Azo Groups Better than One? Investigating the Photoresponse of Polymer-Bisazobenzene Complexes." Macromolecules. Link (Provides UV-Vis spectral data:

  318 nm for 3-aminoazobenzene).

• Yahagi, T., et al. (1975). "Mutagenicity of carcinogenic azo dyes and their derivatives." Cancer Letters. Link (Establishes mutagenicity profiles of aminoazobenzene isomers).

• NTP (National Toxicology Program). (1992).[1] Toxicology and Carcinogenesis Studies of 4-Aminoazobenzene. (Provides comparative data on the para-isomer). Link

• Beilstein/ChemicalBook. (2024). CAS 2835-59-8 Data Sheet. (Melting point verification: 57 °C). Link

Sources

• 1. 4-Aminoazobenzene | C12H11N3 | CID 6051 - PubChem [pubchem.ncbi.nlm.nih.gov]

Structural Divergence in Aminoazobenzenes: Electronic, Synthetic, and Toxicological Implications

Executive Summary

The structural isomerism between meta-aminoazobenzene (m-aminoazobenzene) and para-aminoazobenzene (p-aminoazobenzene) represents a fundamental case study in physical organic chemistry with profound implications for drug design and industrial safety. While they share the same molecular formula (

), the positional variance of the amino group dictates a complete divergence in electronic conjugation, photoswitching kinetics, and metabolic toxicity.

This technical guide provides a rigorous analysis of these two isomers, moving beyond basic structural descriptions to explore the causal relationships between their electronic states and their reactivity profiles.

Electronic Structure & Conjugation Mechanics

The defining difference between the two isomers is the extent of

-electron delocalization across the azobenzene scaffold.

p-Aminoazobenzene: The "Push-Pull" System

In the para isomer, the amino group (

) acts as a strong electron donor (+M effect), while the azo linkage ( ) serves as an electron acceptor. Because they are conjugated through the phenyl ring, a direct resonance channel exists.

• Mechanism: The lone pair on the amino nitrogen can delocalize through the phenyl ring and onto the azo nitrogen.

• Consequence: This creates a significant dipole moment and lowers the energy gap between the

  and orbitals. This is responsible for the intense yellow/orange color and the bathochromic shift observed in UV-Vis spectroscopy.

m-Aminoazobenzene: The "Insulated" System

In the meta isomer, the amino group is electronically decoupled from the azo group regarding mesomeric effects.

• Mechanism: Resonance structures cannot be drawn that delocalize the amino lone pair onto the azo group without disrupting the aromaticity of the benzene ring or creating chemically unreasonable valencies.

• Consequence: The molecule behaves electronically as two separate systems: a substituted aniline and an azobenzene. The absorption spectrum is blue-shifted (hypsochromic) relative to the para isomer.

Spectroscopic Characterization

The electronic differences manifest quantitatively in spectroscopic data. The following table summarizes key physicochemical distinctions.

Table 1: Comparative Physicochemical Properties

Property	p-Aminoazobenzene	m-Aminoazobenzene	Mechanistic Rationale
UV-Vis (EtOH)	~380–400 nm	~320–330 nm	Para conjugation lowers HOMO-LUMO gap (Red shift).
Color	Intense Orange/Yellow	Pale Yellow	Direct result of shift.
Acid-Base Behavior	Protonation at azo- nitrogen (favored by resonance)	Protonation at amino nitrogen	Para resonance increases basicity of the azo group; Meta amino group remains the most basic site.
Thermal Isomerization	Fast ( min/hours)	Slow ( days)	"Push-pull" character stabilizes the transition state (rotational pathway) in para.

Synthetic Pathways

The synthesis of these isomers requires fundamentally different strategies due to the directing effects of the amino group.

p-Aminoazobenzene: The Rearrangement Route

Direct coupling of diazonium salts with aniline typically occurs at the nitrogen atom to form diazoaminobenzene. To obtain the C-coupled para product, an acid-catalyzed rearrangement is required.

m-Aminoazobenzene: The Reduction Route

Since electrophilic aromatic substitution on aniline directs ortho/para, m-aminoazobenzene cannot be synthesized by direct coupling. It is synthesized via the selective reduction of m-nitroazobenzene.

Synthetic Workflow Diagram

Figure 1: Comparative synthetic workflows. The para-isomer utilizes a thermodynamic rearrangement, while the meta-isomer requires a stepwise condensation and reduction strategy.

Experimental Protocols

Protocol A: Synthesis of p-Aminoazobenzene (Rearrangement Method)

Objective: Conversion of diazoaminobenzene to p-aminoazobenzene.

• Preparation: Dissolve 10.0 g of diazoaminobenzene in 20 mL of aniline (solvent and reactant).

• Catalysis: Add 1.0 g of aniline hydrochloride (catalyst).

• Heating: Heat the mixture to 40–45°C in a water bath for 1 hour.

  • Critical Checkpoint: Do not exceed 50°C to avoid tar formation.

• Precipitation: Pour the reaction mixture into 50 mL of glacial acetic acid diluted with 50 mL of water.

• Isolation: Allow to stand for 30 minutes. The p-aminoazobenzene will precipitate as a yellow solid.

• Purification: Recrystallize from dilute ethanol.

  • Validation: Confirm structure via Melting Point (123–126°C).

Protocol B: Synthesis of m-Aminoazobenzene (Zinin Reduction)

Objective: Selective reduction of the nitro group in m-nitroazobenzene without cleaving the azo bond.

• Dissolution: Dissolve 5.0 g of m-nitroazobenzene in 50 mL of boiling ethanol.

• Reagent Prep: Prepare a solution of sodium sulfide nonahydrate (

  ) (approx 3 eq) in water.

• Reduction: Add the sulfide solution dropwise to the boiling ethanolic solution.

  • Critical Checkpoint: Monitor color change.[1][2] The solution will darken. Avoid using Tin/HCl or Zn/HCl as these strong reducing agents will cleave the azo bond to form diamines (aniline + phenylenediamine).

• Reflux: Reflux for 30 minutes.

• Workup: Cool and pour into ice water. Filter the crude product.[2]

• Purification: Recrystallize from benzene/petroleum ether.

Toxicological & Pharmacological Implications

The structural difference dictates the metabolic fate of these molecules. p-Aminoazobenzene is a well-established pro-carcinogen, whereas the meta isomer exhibits significantly altered toxicological properties due to the lack of resonance stabilization of the reactive intermediate.

Metabolic Activation Mechanism (Carcinogenesis)

The carcinogenicity of aminoazo dyes relies on N-hydroxylation followed by esterification (sulfation or acetylation).

• N-Hydroxylation: Cytochrome P450 oxidizes the amino nitrogen to a hydroxylamine (

  ).

• Esterification: Sulfotransferases convert this to a sulfate ester (

  ).

• Nitrenium Ion Formation: Spontaneous loss of the sulfate group generates a Nitrenium Ion (

  ).

• DNA Binding: This electrophile attacks the C8 position of Guanine residues in DNA.

Why Para is more dangerous: The nitrenium ion derived from p-aminoazobenzene is resonance-stabilized by the azo group (via the phenyl ring). This stability allows the ion to survive long enough to diffuse to the nucleus and intercalate/react with DNA. The meta isomer's nitrenium ion lacks this resonance stabilization, making it less likely to form or more likely to react non-specifically with cytosolic proteins before reaching DNA.

Metabolic Pathway Diagram

Figure 2: The metabolic activation pathway. The stability of the para-nitrenium ion is the critical factor in its genotoxicity.

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard reference for the synthesis of aminoazobenzene via rearrangement).

• Miller, J. A., & Miller, E. C. (1953). The Carcinogenic Aminoazo Dyes. Advances in Cancer Research, 1, 339-396.

• Kojima, M., et al. (1991). The carcinogenicity of methoxyl derivatives of 4-aminoazobenzene: correlation between DNA adducts and genotoxicity. Cancer Letters, 58(3), 199–204.

• Barrett, C., et al. (1995).[3] Cis-Trans Thermal Isomerization Rates of Bound and Doped Azobenzenes in a Series of Polymers. Chemistry of Materials, 7(5).[3]

• National Toxicology Program. (1979). Bioassay of p-Aminoazobenzene for Possible Carcinogenicity.[4][5][6] Technical Report Series No. 168.

Sources

• 1. rsc.org [rsc.org]
• 2. m.youtube.com [m.youtube.com]
• 3. barrett-group.mcgill.ca [barrett-group.mcgill.ca]
• 4. Carcinogenicities of 3-methoxy-4-aminoazobenzene, N-hydroxy-3-methoxy-4-aminoazobenzene and related azo dyes in the mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The carcinogenicity of methoxyl derivatives of 4-aminoazobenzene: correlation between DNA adducts and genotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. THE CARCINOGENICITY OF CERTAIN DERIVATIVES OF p-DIMETHYLAMINOAZOBENZENE IN THE RAT - PMC [pmc.ncbi.nlm.nih.gov]

3-phenylazoaniline solubility in organic solvents

An In-Depth Technical Guide on the Solubility and Physicochemical Properties of 3-Phenylazoaniline

Part 1: Executive Summary & Compound Identity

3-Phenylazoaniline , chemically known as 3-aminoazobenzene (or m-aminoazobenzene), is a distinct structural isomer of the azo dye family. It is frequently confused with its para-substituted isomer, 4-aminoazobenzene (Aniline Yellow), which is the standard reference for "phenylazoaniline" in most commercial databases.

For researchers and formulation scientists, distinguishing between these isomers is critical because their solubility profiles and melting points differ drastically due to crystal lattice energy variations.

Property	3-Phenylazoaniline (Meta)	4-Phenylazoaniline (Para)
CAS Number	2835-59-8	60-09-3
Structure	m-Substitution (3-position)	p-Substitution (4-position)
Melting Point	54–56 °C	123–126 °C
Crystal Packing	Disordered/Low Energy	Highly Ordered/High Energy
Solubility Trend	High in organic solvents	Moderate in organic solvents

Key Technical Insight: The significantly lower melting point of the meta isomer (~55 °C vs. ~126 °C) indicates a lower lattice energy. According to the Ideal Solubility Equation, this translates to a significantly higher solubility in organic solvents compared to the para isomer. While 4-aminoazobenzene often requires heating to dissolve fully in ethanol, 3-aminoazobenzene readily dissolves at room temperature.

Part 2: Solubility Profile in Organic Solvents

The solubility of 3-phenylazoaniline is governed by the "like dissolves like" principle, modified by the specific interactions of the amino group (-NH₂) and the azo linkage (-N=N-).

Solubility Data Table

Qualitative solubility estimates based on structural thermodynamics and comparative isomer data.

Solvent Class	Specific Solvent	Solubility Rating	Mechanism of Action
Polar Protic	Ethanol (EtOH)	Very Soluble	H-bonding (Amino group acceptor/donor).
Methanol (MeOH)	Very Soluble	Strong H-bonding; excellent for synthesis workup.
Chlorinated	Dichloromethane (DCM)	High	Dipole-dipole interactions; highly effective solvent.
Chloroform (CHCl₃)	High	Excellent solvation of the aromatic core.
Aromatic	Benzene / Toluene	High	- stacking interactions with phenyl rings.
Polar Aprotic	DMSO / DMF	Very High	Strong dipole interactions; capable of breaking weak lattice forces.
Non-Polar	Hexane / Pentane	Moderate	Soluble due to low MP, but less than in aromatics.
Aqueous	Water	Insoluble	Hydrophobic phenyl rings dominate; no net solvation.

Mechanistic Insight

• The Amino Group (-NH₂): Acts as a hydrogen bond donor and acceptor. This enhances solubility in alcohols (ethanol, methanol) compared to unsubstituted azobenzene.

• The Azo Group (-N=N-): Adds polarity but primarily serves as a chromophore. It is sensitive to reduction in acidic media.

• Lattice Energy: The meta position prevents the efficient planar stacking seen in the para isomer. This "loose" packing allows solvent molecules to penetrate the crystal lattice with minimal energy cost, resulting in high solubility even in non-ideal solvents.

Part 3: Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Objective: To determine the precise saturation limit of 3-phenylazoaniline in a specific solvent.

• Preparation: Weigh 100 mg of dry 3-phenylazoaniline (CAS 2835-59-8) into a 20 mL scintillation vial.

• Solvent Addition: Add the target solvent (e.g., Ethanol) in 0.5 mL increments while stirring at 25 °C.

• Saturation: If the solid dissolves completely, add more solid until a persistent precipitate remains (saturated solution).

• Equilibration: Stir the suspension for 4 hours at constant temperature.

• Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter into a pre-weighed vessel.

• Evaporation: Evaporate the solvent under a stream of nitrogen or in a vacuum oven at 40 °C.

• Calculation:

Protocol B: Recrystallization (Purification)

Objective: To purify crude 3-phenylazoaniline using solubility differentials.

• Solvent System: Petroleum Ether (60-80°C) or dilute Ethanol (due to low MP, avoid high-boiling solvents).

• Step 1: Dissolve the crude solid in the minimum amount of warm solvent (approx. 40-45 °C). Do not boil excessively as the MP is low.

• Step 2: Perform a hot filtration if insoluble impurities (e.g., inorganic salts) are present.

• Step 3: Allow the solution to cool slowly to room temperature, then to 4 °C in a refrigerator.

• Step 4: Collect the orange/red crystals via vacuum filtration.

• Step 5: Dry in a vacuum desiccator over silica gel. (Avoid oven drying >50 °C to prevent melting).

Part 4: Visualization of Solubility Logic

The following diagram illustrates the decision logic for solvent selection based on the molecular interactions of 3-phenylazoaniline.

Figure 1: Mechanistic flowchart determining the solubility of 3-phenylazoaniline based on solute-solvent intermolecular forces.

Part 5: Safety & Handling (E-E-A-T)

Warning: Azo amines are a class of compounds with known toxicological risks.

• Carcinogenicity: Many aminoazobenzenes are potential carcinogens or mutagens. 4-aminoazobenzene is classified as a carcinogen (Category 1B). Treat the 3-isomer with equal caution.

• Breakdown Products: In vivo or under reductive conditions, the azo bond can cleave to release m-phenylenediamine and aniline , both of which are toxic.

• PPE: Always handle in a fume hood wearing nitrile gloves, safety glasses, and a lab coat. Avoid dust generation.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 6051 (4-Aminoazobenzene) and Isomer Data. Note: Used for comparative physicochemical property verification. [Link]

• National Institute of Standards and Technology (NIST). WebBook Chemistry Data for Aminoazobenzenes. [Link]

The Legacy of 3'-Methyl-4-Dimethylaminoazobenzene (3'-Me-DAB): From Industrial Dye to Cornerstone of Carcinogenesis Research

The following technical guide details the history, chemistry, and toxicological significance of meta-aminoazobenzene derivatives, specifically focusing on 3'-Methyl-4-dimethylaminoazobenzene (3'-Me-DAB) .

[1]

Executive Summary

3'-Methyl-4-dimethylaminoazobenzene (3'-Me-DAB) represents a pivotal molecule in the history of toxicology and oncology.[1] Originally born from the synthetic dye industry's expansion in the late 19th century, it became one of the most significant tools for elucidating the mechanisms of chemical carcinogenesis .

For researchers and drug development professionals, the story of 3'-Me-DAB is not merely historical; it is the foundational case study for metabolic activation (bioactivation). It demonstrated for the first time that a stable, synthetic chemical could be metabolized by the host liver into a highly reactive electrophile capable of covalently binding to DNA—a concept that now underpins all modern genotoxicity screening (e.g., Ames test, micronucleus assay).

Chemical Origins and Synthesis

The aminoazobenzene class emerged from the coupling reactions discovered by Peter Griess in the 1860s. The parent compound, 4-dimethylaminoazobenzene (DAB) , was widely used to color margarine and butter, earning the trade name "Butter Yellow."

However, structural modifications revealed that placing a methyl group at the meta (3') position of the prime ring significantly enhanced carcinogenic potency.

Synthesis Protocol

The synthesis of 3'-Me-DAB is a classic diazonium coupling reaction, exploiting the electron-rich nature of N,N-dimethylaniline.

Reaction Logic:

• Diazotization: m-Toluidine is treated with nitrous acid (generated in situ) to form a diazonium salt. The low temperature prevents the decomposition of the unstable diazonium ion into a phenol.

• Coupling: The diazonium ion acts as a weak electrophile, attacking the para position of the highly activated N,N-dimethylaniline ring.

Step-by-Step Methodology:

• Reagents: m-Toluidine (10.7 g, 0.1 mol), Hydrochloric acid (conc., 25 mL), Sodium nitrite (7.0 g, 0.1 mol), N,N-Dimethylaniline (12.1 g, 0.1 mol), Sodium acetate (buffer).

• Diazotization: Dissolve m-toluidine in HCl and water. Cool to 0–5°C in an ice-salt bath. Add aqueous sodium nitrite dropwise with vigorous stirring. Critical Control: Temperature must not exceed 5°C to avoid nitrogen gas evolution.

• Coupling: Dissolve N,N-dimethylaniline in dilute acetic acid. Cool to 5°C. Slowly add the diazonium solution to this mixture.

• Buffering: Add saturated sodium acetate solution to reduce acidity (pH ~4-5), accelerating the coupling rate. A red precipitate forms immediately.

• Purification: Filter the crude red solid. Recrystallize from ethanol to yield reddish-orange needles (MP: ~115-117°C).

Visualization of Synthesis

Figure 1: Synthetic pathway for 3'-Me-DAB via diazonium coupling.[1]

The Golden Age of Carcinogenesis Research

In the 1930s, Japanese researcher Ryukichi Kinosita shocked the scientific community by proving that DAB ("Butter Yellow") caused liver cancer in rats. This ended its use in food but ignited a race to understand why.

The Miller Hypothesis (Metabolic Activation)

James and Elizabeth Miller (University of Wisconsin) used 3'-Me-DAB to formulate the Electrophilic Theory of Carcinogenesis . They observed that 3'-Me-DAB was a pro-carcinogen —it was chemically inert towards DNA in the test tube but became potent after liver metabolism.

Why the 3'-Methyl Group Matters (SAR): The Millers and their colleagues performed extensive Structure-Activity Relationship (SAR) studies.

• DAB (Parent): Potent carcinogen.

• 3'-Me-DAB: More potent than DAB.[1] The 3'-methyl group likely sterically hinders ring-hydroxylation at the 4'-position (a detoxification pathway) or enhances the lipophilicity and transport of the active metabolite.

• 4'-Me-DAB: Weak/Inactive. Blocking the 4'-position with a methyl group prevents the necessary electronic resonance or alters the metabolic route entirely, rendering it far less toxic.

Mechanism of Action

The toxicity is not driven by the azo dye itself, but by its metabolites.[1]

• N-Demethylation: CYP450 enzymes remove one methyl group to form MAB (monomethylaminoazobenzene).[1]

• N-Hydroxylation: This is the activation step.[1] MAB is oxidized to N-Hydroxy-MAB .[1]

• Esterification (The Ultimate Carcinogen): A sulfotransferase (SULT) adds a sulfate group to the N-hydroxyl.[1] This creates an unstable nitrenium ion .

• Adduct Formation: The electrophilic nitrenium ion attacks the nucleophilic C8 position of Guanosine in DNA, causing a "bulky adduct" that leads to replication errors and cancer.

Visualization of Metabolic Activation

Figure 2: The metabolic activation pathway of 3'-Me-DAB leading to DNA damage.

Quantitative Data: Structure-Activity Relationships

The following table summarizes historical data comparing the carcinogenic potency of DAB derivatives in rat liver bioassays.

Compound	Substituent	Relative Carcinogenicity	Mechanism Note
DAB	None	++++ (High)	Parent compound ("Butter Yellow").
3'-Me-DAB	3-Methyl (meta)	+++++ (Very High)	Steric hindrance prevents ring detoxification; enhances N-hydroxylation.
2'-Me-DAB	2-Methyl (ortho)	+ (Low)	Steric hindrance twists the azo linkage, reducing planarity and DNA intercalation.
4'-Me-DAB	4-Methyl (para)	- (Inactive/Very Low)	Blocks the 4'-position; prevents necessary resonance stabilization of the nitrenium ion.
4-Aminoazobenzene	No N-methyls	- (Inactive)	Cannot form the reactive N-sulfonyloxy species efficiently without the N-methyl group.

Modern Relevance in Drug Development

While 3'-Me-DAB is no longer a commercial dye, its legacy persists in Investigational New Drug (IND) safety screenings.

• Structural Alerts: The "aminoazobenzene" moiety is a flagged toxicophore in medicinal chemistry. Modern screening libraries automatically filter out this substructure to avoid mutagenic liability.

• Ames Test Validation: 3'-Me-DAB is often used as a positive control in S9-activated Ames tests to verify that the metabolic activation system (rat liver S9 fraction) is functioning correctly.

• Biomarker Discovery: The specific DNA adduct (N-(deoxyguanosin-8-yl)-MAB) identified by the Millers served as the prototype for discovering adducts formed by modern environmental toxins (e.g., aromatic amines in tobacco smoke).

References

• Miller, J. A., & Miller, E. C. (1953).[2] The Carcinogenic Aminoazo Dyes. Advances in Cancer Research. Link

• Kinosita, R. (1937). Researches on the carcinogenesis of the various chemical substances. Gann. Link

• Kadlubar, F. F., Miller, J. A., & Miller, E. C. (1976). Hepatic metabolism of N-hydroxy-N-methyl-4-aminoazobenzene and other N-hydroxy- arylamines to reactive sulfuric acid esters. Cancer Research.[2][3][4] Link

• Kensler, C. J., et al. (1941). The influence of diet on the production of liver tumors in the rat by N,N-dimethyl-p-aminoazobenzene. Science. Link

• BenchChem. (2025). An In-Depth Technical Guide to 3'-Methyl-4-dimethylaminoazobenzene. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ratio Dependent Synergism in Azo-dye Carcinogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Azo-Dye Carcinogenesis: Enzymes Concerned in Uridine Nucleotide Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

Comprehensive Technical Guide: Basicity and pKa of 3-Aminoazobenzene

Executive Summary

This technical guide provides a rigorous analysis of the acid-base properties of 3-aminoazobenzene (m-aminoazobenzene), a structural isomer of the common dye intermediate 4-aminoazobenzene (Aniline Yellow). Unlike its para isomer, which exhibits complex quinoid-hydrazone tautomerism upon protonation, 3-aminoazobenzene follows a distinct mechanistic pathway governed by the meta-substitution effect .

Key Physicochemical Parameters:

• Primary pKa (Conjugate Acid):

  (in aqueous/alcoholic media)

• Dominant Protonation Site: Amino Nitrogen (

  )

• Secondary Protonation Site: Azo Nitrogen (only in superacidic media, pKa < -2)

• Electronic Character: The phenylazo group acts as a strong electron-withdrawing substituent (

  ) via the inductive effect, significantly reducing basicity compared to aniline.

Part 1: Structural Chemistry & Protonation Mechanics

The Meta-Substitution Effect

The basicity of aminoazobenzenes is dictated by the interplay between the amino group (

) and the azo linkage ( ).

• 4-Aminoazobenzene (Para): The amino lone pair is conjugated with the azo group. Protonation occurs preferentially at the azo

  -nitrogen to form a resonance-stabilized quinoid cation.

• 3-Aminoazobenzene (Meta): The meta positioning interrupts the

  -conjugation between the amino lone pair and the azo system. Consequently, the molecule behaves as a substituted aniline . The azo group acts purely as an electron-withdrawing group (EWG), and protonation occurs at the amino nitrogen .

Protonation Pathway Diagram

The following diagram illustrates the divergent protonation pathways between the meta and para isomers, highlighting the structural basis for their pKa differences.

Figure 1: Comparative protonation pathways. The meta-isomer protonates at the amine (green), while the para-isomer protonates at the azo group (red) due to resonance stabilization.

Part 2: Quantitative Basicity Data

The pKa of 3-aminoazobenzene is consistently lower than that of the parent aniline (

) due to the electron-withdrawing nature of the phenylazo group.

Comparative pKa Table

The following table synthesizes experimental data for the isomeric aminoazobenzenes.

Compound	Structure	pKa (Experimental)	Protonation Site	Electronic Effect
Aniline	Ph-NH₂	4.63	Amino (-NH₂ )	Reference Standard
3-Aminoazobenzene	m-H₂N-C₆H₄-N=N-Ph	3.0 ± 0.1	Amino (-NH₂)	Inductive Withdrawal (-I)
4-Aminoazobenzene	p-H₂N-C₆H₄-N=N-Ph	2.82	Azo (-N=N-)	Resonance (+M) / Quinoid
2-Aminoazobenzene	o-H₂N-C₆H₄-N=N-Ph	~1.8	Amino (-NH₂)	Steric Inhibition & H-Bonding

Note: pKa values are typically measured in mixed aqueous-alcoholic solvents (e.g., 50% EtOH) due to the low water solubility of the neutral azo dyes. Values in pure water may be slightly lower.[1]

Hammett Equation Analysis

The basicity of 3-aminoazobenzene can be rationalized using the Hammett equation for the ionization of substituted anilines:

• (Aniline): 4.63
• (Reaction Constant): ~2.89 (for aniline dissociation)
• (Phenylazo group): 0.26 (experimental literature value)

Calculated Prediction:

Deviation Analysis: The experimental value (~3.0) is lower than the calculated value (3.88). This deviation suggests that the phenylazo group exerts a stronger electron-withdrawing effect in the protonated cationic state than predicted by standard

values, potentially due to field effects or solvent-specific solvation shell reorganization around the hydrophobic azo moiety.

Part 3: Experimental Determination Protocol

For researchers requiring precise determination of pKa for 3-aminoazobenzene derivatives, UV-Vis Spectrophotometric Titration is the gold standard due to the distinct spectral signatures of the azo and ammonium species.

Principle

The neutral form (B) and the conjugate acid (

) exhibit different absorption maxima ( ).

• Neutral (

  ): Characteristic and azo transitions.

• Cation (

  ): Protonation of the amine disrupts the auxochromic effect, shifting the spectrum blue (hypsochromic shift) to resemble unsubstituted azobenzene.

Step-by-Step Workflow

Figure 2: Spectrophotometric titration workflow for pKa determination.

Calculation Method

Use the linearized Henderson-Hasselbalch equation for spectrophotometric data:

Where:

• : Absorbance at a specific pH.[2][3]
• : Absorbance of the fully protonated form (pH < 1).
• : Absorbance of the fully neutral form (pH > 5).

• Plotting

  vs. pH yields a straight line where the x-intercept is the pKa.

Part 4: Implications for Drug Development

Metabolic Activation

In biological systems, the pKa influences the distribution and metabolism of azo compounds.

• Reductive Cleavage: Azoreductases (liver/gut flora) cleave the azo bond.

• Product: 3-Aminoazobenzene is cleaved to yield aniline and 1,3-phenylenediamine .

• Toxicity: 1,3-phenylenediamine is a known sensitizer and potential mutagen. The low pKa (3.0) means the molecule remains largely unprotonated (neutral) at physiological pH (7.4), facilitating passive diffusion across cell membranes and access to intracellular metabolic enzymes.

Solubility Profiling

• pH 1.2 (Stomach): Fully protonated (Soluble).

• pH 7.4 (Blood): Neutral (Poorly soluble, lipophilic).

• Formulation: Salts (hydrochlorides) of 3-aminoazobenzene are required for aqueous liquid formulations, but they will readily hydrolyze and precipitate in neutral buffers.

References

• ChemicalBook. (2024). 4-Aminoazobenzene Properties and pKa Data. Link

• National Institutes of Health (NIH) PubChem. (2024). 3-Aminoazobenzene Compound Summary. Link

• Stenutz, R. (2024). Hammett Substituent Constants Table. Link

• University of Wisconsin-Madison. (2024). Bordwell pKa Table (Acidity in DMSO and Water). Link

• Zenhausern, A., & Zollinger, H. (1962). Mechanism of Protonation of Aminoazobenzenes. Helvetica Chimica Acta. (Classic mechanistic reference for azo vs.

Sources

• 1. chembk.com [chembk.com]
• 2. reddit.com [reddit.com]
• 3. rsc.org [rsc.org]

Protocols & Analytical Methods

3-(Phenyldiazenyl)aniline in supramolecular chemistry

Application Note: 3-(Phenyldiazenyl)aniline in Supramolecular Architectures

Abstract

This guide details the utilization of 3-(Phenyldiazenyl)aniline (also known as m-aminoazobenzene) as a functional motif in supramolecular chemistry. Unlike its widely used para-substituted counterpart, the meta-isomer offers distinct photophysical properties, most notably a significantly longer thermal half-life of the cis-isomer. This characteristic renders it superior for bistable molecular switching applications where a stable "on" state is required without continuous irradiation. This document provides protocols for synthesizing supramolecular inclusion complexes, determining binding constants, and fabricating photo-responsive polymer networks.

Introduction: The "Meta" Advantage

In the field of molecular switches, azobenzenes are ubiquitous. However, the specific substitution pattern dictates the utility of the switch.

• Para-Aminoazobenzene (p-AAB): Characterized by a "push-pull" electronic system, leading to fast thermal relaxation (seconds to minutes). Suitable for real-time oscillating systems but poor for memory storage or bistable switching.

• Meta-Aminoazobenzene (m-AAB): The meta-positioning interrupts the direct conjugation between the amino lone pair and the azo group.

  • Key Consequence: The thermal relaxation from cis to trans is significantly slower (hours in solution).

  • Application: Ideal for bistable supramolecular switches , stable host-guest shuttles, and information storage materials where the "switched" state must persist after the light source is removed.

Application I: Photo-Gated Host-Guest Systems

3-(Phenyldiazenyl)aniline forms inclusion complexes with macrocycles such as

-Cyclodextrin ( -CD) and Cucurbit[n]urils. The trans-isomer typically exhibits a high binding affinity due to its planar geometry, while the cis-isomer, being bulky and non-planar, is often expelled from the cavity or binds with significantly reduced affinity.

Protocol A: Determination of Binding Constants ( ) via UV-Vis Titration

Objective: Quantify the interaction strength between m-AAB and

-CD to validate molecular switching efficiency.

Reagents & Equipment:

• Guest: 3-(Phenyldiazenyl)aniline (

  M stock in methanol/water 1:9).

• Host:

  -Cyclodextrin ( M stock in water).

• Buffer: Phosphate buffer (pH 7.0) to maintain the neutral state of the aniline (pKa ~ 2.8).

• Instrument: UV-Vis Spectrophotometer (dual-beam preferred).

Step-by-Step Methodology:

• Baseline Correction: Record a baseline spectrum of the buffer solution from 250 nm to 600 nm.

• Sample Preparation: Prepare a series of 10 samples.

  • Keep [Guest] constant at

    M.

  • Vary [Host] from 0 to

    M (0 - 250 equivalents).

• Equilibration: Sonicate samples for 5 minutes and let stand for 30 minutes at 25°C to ensure thermodynamic equilibrium.

• Measurement (Trans-State): Measure the absorbance of each sample. Note the isosbestic points (indicating clean 1:1 complexation).

• Irradiation (Cis-State): Irradiate the samples with a UV LED (365 nm, 10-20 mW/cm²) for 10 minutes.

• Measurement (Cis-State): Immediately measure the absorbance again.

Data Analysis: Use the Benesi-Hildebrand equation (or non-linear regression for higher accuracy) to plot

vs. .

• Linearity Check: A straight line confirms 1:1 stoichiometry.

• Output: Calculate

  (Trans) and (Cis). A large ratio ( ) indicates an efficient switch.

Data Summary: Expected Photophysical Parameters

Parameter	Trans-Isomer	Cis-Isomer	Note
( )	~320 nm	~280 nm	Blue shift upon isomerization
( )	~440 nm (weak)	~450 nm (stronger)	Forbidden transition becomes allowed
Binding ( ) w/ -CD	~ M	< M	Guest expelled upon UV irradiation
Thermal Half-life ( )	Stable	~3-5 Hours	Para-isomer is < 10 mins

Application II: Supramolecular Polymer Functionalization

The amine group on the meta-position serves as a "supramolecular handle." It can form hydrogen bonds or ionic interactions with acidic polymers, creating photo-responsive hydrogels without complex covalent synthesis.

Protocol B: Preparation of Photo-Responsive Hydrogels

Objective: Create a hydrogel that softens or dissolves upon UV irradiation using m-AAB as a non-covalent crosslinker.

Materials:

• Polymer: Poly(acrylic acid) (PAA), MW ~450 kDa.

• Crosslinker: 3-(Phenyldiazenyl)aniline.

• Solvent: DMF/Water mixture (or pure water if pH is adjusted).

Workflow:

• Polymer Solution: Dissolve PAA in water (5 wt%) and adjust pH to ~4.5 (partially deprotonated).

• Doping: Add m-AAB (dissolved in minimal methanol) to the polymer solution.

  • Ratio: 0.05 to 0.1 equivalents relative to carboxylic acid units.

• Gelation: The amine groups of m-AAB will protonate and form ionic bridges/H-bonds with the carboxylate groups of PAA, increasing viscosity or inducing gelation.

• Switching:

  • UV Light (365 nm): Isomerization to cis disrupts the packing and H-bond network (steric hindrance), causing the gel to flow (Sol state).

  • Visible Light (450 nm) / Heat: Reversion to trans restores the crosslinks (Gel state).

Visualizing the Mechanism

The following diagram illustrates the bistable switching cycle and the kinetic difference that makes the meta-isomer unique.

Caption: Figure 1. The photo-isomerization cycle of 3-(Phenyldiazenyl)aniline. Note the "Slow Thermal Relaxation" pathway (red dotted line), which is the critical differentiator from the para-isomer.

Experimental Workflow: Binding Constant Determination

Caption: Figure 2. Step-by-step workflow for determining the binding constant (

) of supramolecular inclusion complexes.

References

• Bandara, H. M. D., & Burdette, S. C. (2012). Photoisomerization in different classes of azobenzene. Chemical Society Reviews, 41(5), 1809-1825. Link

• Wang, Y., et al. (2013). Assembly behavior of inclusion complexes of

  -cyclodextrin with 4-hydroxyazobenzene and 4-aminoazobenzene. Organic & Biomolecular Chemistry, 11, 23-34. Link
  • Note: While this paper focuses on the para-isomer, the crystallographic and thermodynamic methods are directly applicable to the meta-isomer.

• Merino, E. (2011). Synthesis of azobenzenes: the coloured pieces of molecular switches. Chemical Society Reviews, 40(7), 3835-3853. Link

• Beharry, A. A., & Woolley, G. A. (2011). Azobenzene photoswitches for biomolecules.[1] Chemical Society Reviews, 40(8), 4422-4437. Link

Sources

• 1. utoronto.scholaris.ca [utoronto.scholaris.ca]

Application Note: High-Precision Synthesis of Photo-Responsive Polymers via 3-Aminoazobenzene

[1]

Executive Summary

This application note details the strategic incorporation of 3-aminoazobenzene into polymer backbones to create high-fidelity photo-responsive materials.[1] Unlike its para-substituted counterparts, meta-substituted azobenzene (3-amino) offers unique photophysical properties, including distinct thermal relaxation rates and reduced aggregation in the solid state, making it ideal for optical data storage, surface relief gratings (SRGs), and photo-controlled drug delivery systems.

This guide presents two validated workflows:

• Bottom-Up Synthesis: Creating a polymerizable monomer (methacrylamide derivative) followed by Controlled Radical Polymerization (RAFT).

• Post-Polymerization Modification: Grafting the chromophore onto a reactive polymer scaffold.[1]

Scientific Foundation: The Meta-Azo Advantage[1]

The core utility of 3-aminoazobenzene lies in its reversible trans-to-cis photoisomerization upon UV irradiation (

) and thermal or visible-light ( ) relaxation back to the trans state.[1]

Why 3-Aminoazobenzene?

• Thermal Stability: The meta-substitution disrupts the electronic conjugation differently than para-substitution, often resulting in longer-lived cis-states, which is critical for optical memory applications.[1]

• Solubility: Polymers derived from 3-substituted azo chromophores often exhibit higher solubility and less crystalline aggregation compared to the highly symmetric 4-aminoazobenzene derivatives.[1]

Mechanism of Action

The azo group functions as a molecular switch.[1] When incorporated into a polymer side-chain, this isomerization induces a macroscopic change in the material's volume, wettability, or birefringence.

Figure 1: Reversible photoisomerization pathway of the azobenzene moiety.

Experimental Protocols

Workflow Selection Guide

• Choose Protocol A if you require precise control over molecular weight, polydispersity (PDI < 1.2), or block copolymer architectures (e.g., for self-assembling micelles).

• Choose Protocol B if you are functionalizing a commercial polymer or require a library of polymers with identical chain lengths but varying chromophore densities.[1]

Protocol A: Monomer Synthesis & RAFT Polymerization[1][2]

Step A1: Synthesis of N-(3-azobenzene)methacrylamide

This step converts the amine into a polymerizable methacrylamide monomer.[1]

Reagents:

• 3-Aminoazobenzene (1.0 eq)

• Methacryloyl chloride (1.2 eq) — Note: Remove inhibitor via basic alumina column before use.

• Triethylamine (TEA) (1.5 eq)

• Tetrahydrofuran (THF), anhydrous

• Dichloromethane (DCM) for extraction

Procedure:

• Dissolution: Dissolve 3-aminoazobenzene (e.g., 5.0 g) and TEA in anhydrous THF (50 mL) in a round-bottom flask under nitrogen atmosphere. Cool to

  using an ice bath.

• Acylation: Add methacryloyl chloride dropwise over 30 minutes. Critical: Maintain temperature

  to prevent side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. A white precipitate (TEA·HCl) will form.

• Workup: Filter off the precipitate.[1][2] Concentrate the filtrate under reduced pressure. Dissolve residue in DCM and wash with

  (sat. aq.), 1M HCl, and brine.

• Purification: Recrystallize from ethanol or purify via silica gel chromatography (Hexane:Ethyl Acetate 4:1) to obtain orange crystals.

• Validation:

  NMR should show vinyl protons at and .

Step A2: RAFT Polymerization

Reversible Addition-Fragmentation chain Transfer (RAFT) is used to polymerize the monomer.[3][4][5][6]

Reagents:

• Monomer: N-(3-azobenzene)methacrylamide[1][7]

• CTA (Chain Transfer Agent): 4-Cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPDB) — Suitable for methacrylates.

• Initiator: AIBN (Azobisisobutyronitrile)

• Solvent: 1,4-Dioxane or Anisole[1]

Formulation Table:

Component	Molar Ratio	Role
Monomer	100	Building Block
CTA (CPDB)	1	Control Agent
Initiator (AIBN)	0.2	Radical Source

Procedure:

• Preparation: In a Schlenk tube, dissolve the monomer, CTA, and AIBN in dioxane. Total solids concentration should be approx. 20-30 wt%.[1]

• Degassing: Perform three freeze-pump-thaw cycles to remove oxygen. Oxygen inhibition is the #1 cause of RAFT failure.[1]

• Polymerization: Backfill with nitrogen and immerse the tube in an oil bath at

  . Stir for 12–24 hours.[1]

• Quenching: Cool the reaction vessel in liquid nitrogen or ice water and expose to air to terminate radicals.

• Purification: Precipitate the polymer dropwise into cold methanol (10x volume). Filter and dry under vacuum. Repeat precipitation twice to remove unreacted monomer.[1]

Protocol B: Post-Polymerization Modification (Activated Ester Route)

This method avoids potential radical inhibition by the azo group during polymerization.[1]

Pre-requisite: Synthesize or purchase Poly(pentafluorophenyl methacrylate) (PolyPFMA) or Poly(N-acryloxysuccinimide) (PNASI).

Reagents:

• PolyPFMA scaffold (

  known)

• 3-Aminoazobenzene (1.2 eq relative to PFMA units)

• Triethylamine (TEA) (1.5 eq)

• Solvent: DMF or DMSO (must dissolve both polymer and amine)

Procedure:

• Dissolution: Dissolve PolyPFMA in DMF.

• Addition: Add 3-aminoazobenzene and TEA.

• Reaction: Stir at

  for 24 hours. The solution color will deepen as the azo dye attaches.[1]

• Purification: Precipitate into methanol. The unreacted small molecules remain in the supernatant.[1]

• Validation: FTIR will show the disappearance of the activated ester carbonyl peak (

  ) and appearance of the amide I/II bands.

Visualization of Synthesis Workflow

Figure 2: Decision tree and synthetic pathways for azo-functionalized polymers.[1]

Characterization & Validation

To ensure scientific integrity, the following data must be collected:

• Nuclear Magnetic Resonance (

  NMR):

  • Confirm removal of monomer (absence of vinyl peaks).[1]

  • Calculate functionalization degree in Protocol B by integrating aromatic azo protons (7.4–8.0 ppm) vs. polymer backbone protons.

• Gel Permeation Chromatography (GPC):

  • Verify molecular weight growth and dispersity (

    indicates successful RAFT control).

  • Note: Azo polymers absorb strongly; use a Refractive Index (RI) detector or correct for UV absorption if using a UV detector.

• UV-Vis Photo-Switching Test:

  • Dissolve polymer in THF (

    ).

  • Irradiate with UV LED (365 nm, 10 mW/cm²).

  • Monitor decrease in

    band ( ) and increase in band ( ).

  • Success Criteria: Reaches photostationary state (PSS) within < 5 minutes; fully reversible upon visible light exposure.

Safety & Handling

• Toxicity: Azo amines can be potential carcinogens.[1] Handle 3-aminoazobenzene in a fume hood with double nitrile gloves.[1]

• Light Sensitivity: Store all monomers and polymers in amber vials or foil-wrapped containers to prevent premature isomerization.[1]

References

• RAFT Polymerization of Methacrylates

  • Moad, G., Rizzardo, E., & Thang, S. H. (2005). Living Radical Polymerization by the RAFT Process.[1][4][5][8] Australian Journal of Chemistry.[1]

• Post-Polymerization Modification (Active Esters)

  • Theato, P. (2008). Synthesis of well-defined polymeric activated esters. Journal of Polymer Science Part A: Polymer Chemistry.

• Azobenzene Photochemistry

  • Bandara, H. M. D., & Burdette, S. C. (2012).[9][10] Photoisomerization in different classes of azobenzene. Chemical Society Reviews.[1]

• Synthesis of Azo-Methacrylamides

  • Iftime, G., et al. (2000). Azobenzene-Modified Polymers: Synthesis and Photo-Optical Properties. Macromolecules.

Sources

• 1. EP0035815A1 - Process for the preparation of p-aminoazobenzene from aniline - Google Patents [patents.google.com]
• 2. m.youtube.com [m.youtube.com]
• 3. RAFT Polymerization Procedures [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Controlled (Co)Polymerization of Methacrylates Using a Novel Symmetrical Trithiocarbonate RAFT Agent Bearing Diphenylmethyl Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchmgt.monash.edu [researchmgt.monash.edu]
• 9. Synthesis and post-polymerization modification of poly(pentafluorophenyl methacrylate) brushes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for the Electrochemical Investigation of 3-(Phenyldiazenyl)aniline Modified Electrodes

For Researchers, Scientists, and Drug Development Professionals

Editorial Foreword

This document provides a comprehensive technical guide to understanding and utilizing 3-(Phenyldiazenyl)aniline for the fabrication of modified electrodes. As a Senior Application Scientist, the aim is to present not just a set of instructions, but a self-validating framework for rigorous electrochemical analysis. The protocols herein are designed to be adaptable, encouraging a deep understanding of the underlying principles that govern the electrochemical behavior of this intriguing molecule. While direct literature on the electrochemical specifics of 3-(Phenyldiazenyl)aniline is emerging, the methodologies presented are grounded in well-established principles of aniline and its derivatives' electrochemistry, offering a robust starting point for novel research.

Introduction: The Scientific Rationale

3-(Phenyldiazenyl)aniline is a fascinating organic molecule that merges the redox-active properties of the aniline moiety with the chromophoric and potentially electroactive azo (-N=N-) group. The strategic placement of the phenyldiazenyl group at the meta position of the aniline ring is anticipated to influence the electronic properties and polymerization behavior of the monomer, leading to a polymer with unique electrochemical and optical characteristics.

The electropolymerization of aniline and its derivatives is a cornerstone of conducting polymer science, yielding materials with tunable conductivity, environmental stability, and rich redox chemistry.[1][2] These polymers are extensively used in the development of electrochemical sensors, biosensors, and electrochromic devices.[1][3][4] The incorporation of the azo group, as in 3-(Phenyldiazenyl)aniline, introduces a second redox-active center, which can offer distinct electrochemical signatures and potential for enhanced sensing capabilities. The azo group itself can undergo reversible reduction, providing an additional analytical handle.[5]

This guide will walk you through the synthesis of poly(3-(Phenyldiazenyl)aniline) modified electrodes, their in-depth electrochemical characterization, and potential applications, particularly in the realm of electrochemical sensing.

Synthesis and Electrode Modification

The foundation of any reliable electrochemical study lies in the reproducible fabrication of the modified electrode. Here, we detail the electropolymerization of 3-(Phenyldiazenyl)aniline onto a suitable substrate, typically a glassy carbon electrode (GCE), which is favored for its wide potential window and chemical inertness.

Underlying Principles of Electropolymerization

The electrochemical polymerization of aniline and its derivatives is an oxidative process initiated by the formation of radical cations at the electrode surface.[6] These radical cations then couple to form dimers, which are further oxidized and couple with other monomers or oligomers, leading to the growth of a polymer film on the electrode surface. The process is typically carried out in an acidic medium to enhance the solubility of the monomer and the resulting polymer.

The proposed mechanism for the electropolymerization of 3-(Phenyldiazenyl)aniline is illustrated below. The initial oxidation occurs at the amine group, generating a radical cation. Subsequent coupling reactions lead to the formation of the polymer backbone.

Caption: Proposed electropolymerization pathway of 3-(Phenyldiazenyl)aniline.

Protocol for Electrode Modification

Materials:

• 3-(Phenyldiazenyl)aniline monomer

• Sulfuric acid (H₂SO₄), 0.5 M

• Deionized water

• Glassy carbon electrode (GCE), Platinum (Pt) electrode, or Indium Tin Oxide (ITO) coated glass

• Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

• Counter electrode (e.g., Platinum wire)

• Potentiostat/Galvanostat

Procedure:

• Electrode Pre-treatment:

  • Polish the GCE with alumina slurry (0.3 and 0.05 µm) on a polishing pad.

  • Sonnicate the electrode in deionized water and then ethanol for 5 minutes each to remove any residual alumina particles.

  • Allow the electrode to dry at room temperature.

• Preparation of the Electropolymerization Solution:

  • Prepare a 0.5 M H₂SO₄ solution in deionized water.

  • Dissolve 3-(Phenyldiazenyl)aniline in the 0.5 M H₂SO₄ solution to a final concentration of 0.1 M. Ensure complete dissolution.

• Electropolymerization:

  • Set up a standard three-electrode electrochemical cell with the pre-treated GCE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Immerse the electrodes in the electropolymerization solution.

  • Perform cyclic voltammetry (CV) for a specified number of cycles (e.g., 15-20 cycles) in a potential window of -0.2 V to +1.0 V (vs. Ag/AgCl) at a scan rate of 50 mV/s.

  • An increase in the peak currents with each cycle indicates the successful deposition and growth of the polymer film on the electrode surface.

• Post-treatment:

  • After electropolymerization, gently rinse the modified electrode with 0.5 M H₂SO₄ to remove any unreacted monomer.

  • The modified electrode is now ready for electrochemical characterization.

Electrochemical Characterization

A thorough electrochemical characterization is paramount to understanding the properties of the modified electrode. Cyclic Voltammetry (CV) and Electrochemical Impedance Spectroscopy (EIS) are powerful techniques for this purpose.

Cyclic Voltammetry (CV)

CV provides insights into the redox behavior of the polymer film, its stability, and the effect of experimental parameters such as pH and scan rate.

Protocol:

• Electrolyte Preparation: Prepare a series of buffer solutions with varying pH values (e.g., phosphate buffer solutions from pH 3 to 9).

• CV Measurement:

  • Set up the three-electrode cell with the poly(3-(phenyldiazenyl)aniline) modified GCE as the working electrode.

  • Record the cyclic voltammograms in the buffer solution (without any analyte) at a scan rate of 50 mV/s.

  • Investigate the effect of scan rate by varying it from 10 mV/s to 200 mV/s.

  • Investigate the effect of pH by recording CVs in buffers of different pH.

Expected Observations and Interpretation:

• Redox Peaks: The CV should exhibit characteristic redox peaks corresponding to the oxidation and reduction of the polymer backbone (similar to polyaniline) and potentially the azo group. The peak potentials will be dependent on the pH of the solution.[7]

• Scan Rate Dependence: The relationship between peak current and the square root of the scan rate will indicate whether the redox process is diffusion-controlled or surface-confined. For a surface-confined species, the peak current should be directly proportional to the scan rate.

• pH Dependence: A linear relationship between the peak potential and pH suggests that protons are involved in the redox reaction. The slope of this line can provide information on the number of protons and electrons involved in the reaction.

Caption: Workflow for Cyclic Voltammetry characterization.

Electrochemical Impedance Spectroscopy (EIS)

EIS is a powerful non-destructive technique that provides information about the interfacial properties of the modified electrode, including charge transfer resistance and double-layer capacitance.[2][8]

Protocol:

• Electrolyte: Use a solution containing a standard redox probe, such as a mixture of 5 mM K₃[Fe(CN)₆] and K₄[Fe(CN)₆] in 0.1 M KCl.

• EIS Measurement:

  • Set up the three-electrode cell with the modified electrode.

  • Apply a DC potential corresponding to the formal potential of the redox probe.

  • Superimpose a small amplitude AC potential (e.g., 5-10 mV) over a wide frequency range (e.g., 100 kHz to 0.01 Hz).

  • Record the impedance data.

Data Analysis and Interpretation:

The impedance data is typically represented as a Nyquist plot (imaginary impedance vs. real impedance). The plot can be fitted to an equivalent circuit model to extract quantitative information.

• Semicircle Diameter: The diameter of the semicircle in the high-frequency region corresponds to the charge transfer resistance (Rct). A smaller Rct indicates faster electron transfer kinetics.

• Solution Resistance (Rs): The intercept on the real axis at high frequency represents the solution resistance.

• Warburg Impedance: A straight line with a slope of 45° at low frequencies indicates diffusion-controlled processes.

Caption: Data analysis workflow for Electrochemical Impedance Spectroscopy.

Application in Electrochemical Sensing

Poly(3-(phenyldiazenyl)aniline) modified electrodes hold significant promise for the development of electrochemical sensors due to the combined redox activity of the polyaniline backbone and the azo group. A potential application is the detection of neurotransmitters like dopamine, which is of great interest in drug development and neuroscience research.

Voltammetric Determination of Dopamine

Principle: Dopamine is an electroactive molecule that can be oxidized at the surface of an electrode. The modified electrode can enhance the oxidation signal of dopamine, leading to improved sensitivity and selectivity.

Protocol:

• Dopamine Solutions: Prepare a series of standard dopamine solutions of varying concentrations in a suitable buffer (e.g., phosphate buffer, pH 7.4).

• Voltammetric Technique: Differential Pulse Voltammetry (DPV) is often preferred for quantitative analysis due to its higher sensitivity and better resolution compared to CV.

• Measurement:

  • Record the DPVs of the modified electrode in the buffer solution (blank).

  • Sequentially add known concentrations of dopamine to the electrochemical cell and record the DPVs.

  • An increase in the anodic peak current should be observed with increasing dopamine concentration.

Data Analysis:

• Calibration Curve: Plot the peak current as a function of dopamine concentration. The linear range of this plot determines the working range of the sensor.

• Limit of Detection (LOD): Calculate the LOD using the formula LOD = 3 * (standard deviation of the blank) / (slope of the calibration curve).

Quantitative Data Summary (Template):

Parameter	Value
Linear Range	e.g., 1 µM - 100 µM
Limit of Detection (LOD)	e.g., 0.1 µM
Sensitivity	Slope of the calibration curve
Reproducibility (RSD)	e.g., < 5%

References

• Electropolymerization Mechanism and Electrochemical Behaviour of Poly(o-phenylenediamine) film Synthesized in the Presence and Absence of some Surfactants. (2010). ResearchGate. [Link]

• Sequential Electrochemical Polymerization of Aniline and Their Derivatives Showing Electrochemical Activity at Neutral pH. (2021). ResearchGate. [Link]

• shows a typical cyclic voltammetry CV of aniline polymerized on platinum at a scan rate of 100mV/s. (n.d.). ResearchGate. [Link]

• Electropolymerization of D–A–D type monomers consisting of triphenylamine and substituted quinoxaline moieties for electrochromic devices. (2017). New Journal of Chemistry. [Link]

• Enhanced Chemical and Electrochemical Stability of Polyaniline-Based Layer-by-Layer Films. (2021). MDPI. [Link]

• OPTIMIZATION OF CYCLIC VOLTAMMETRIC PARAMETERS FOR DETERMINATION OF SUBSTITUTED ANILINE IN AQUEOUS MEDIA: APPLICATION IN REAL SA. (2021). Rasayan Journal of Chemistry. [Link]

• Voltammetry of Aniline with Different Electrodes and Electrolytes. (1998). Croatica Chemica Acta. [Link]

• Electrochemical preparation of poly(p-phenylenediamine-co-aniline) composite coating on a stainless steel wire for the headspace solid-phase microextraction and gas chromatographic determination of some derivatives of benzene. (2012). PubMed. [Link]

• Electrochemical Sensing of Phenylalanine using Polyaniline-Based Molecularly Imprinted Polymers. (2024). PubMed. [Link]

• Electrochemical data from this study, using aniline as an example. (A)... (n.d.). ResearchGate. [Link]

• Synthesis, characterization and electrochemical studies of azo dyes derived from barbituric acid. (2023). ResearchGate. [Link]

• Electrochemical sensors and biosensors based on the use of polyaniline and its nanocomposites: a review on recent advances. (2019). PubMed. [Link]

• Classifications, properties, recent synthesis and applications of azo dyes. (2020). PMC. [Link]

• Electrochemical Polymerization of Aniline. (2011). SciSpace. [Link]

• Electrochemical Polymerization of Aniline Investigated Using On-Line electrochemistry/electrospray Mass Spectrometry. (2002). PubMed. [Link]

• Synthesis, Cyclic Voltammetric Studies, and Electrogenerated Chemiluminescence of a New Phenylquinoline-Biphenothiazine Donor—Acceptor Molecule. (2001). The Electrochemical Society. [Link]

• Electrochemical Detection of Alzheimer's Disease Biomarker, β-Secretase Enzyme (BACE1), With One-Step Synthesized Reduced Graphene Oxide. (2022). Frontiers. [Link]

• Novel electrochemical sensing platform based on magnetic field-induced self-assembly of Fe3O4@Polyaniline nanoparticles for clinical detection of creatinine. (2014). PubMed. [Link]

• Direct Oxidative Azo Coupling of Anilines Using a Self-Assembled Flower-like CuCo2O4 Material as a Catalyst under Aerobic Conditions. (2020). PMC. [Link]

• Sequential Electrochemical Polymerization of Aniline and Their Derivatives Showing Electrochemical Activity at Neutral pH. (2021). ResearchGate. [Link]

• Differential pulse voltametric detection of dopamine using polyaniline-functionalized graphene oxide/silica nanocomposite for point-of-care diagnostics. (2025). PubMed Central. [Link]

• Ferrocenylated 1,3,5-triphenylbenzenes for the electrochemical detection of various cations or anions. (2021). PubMed. [Link]

• Electrochemical and Spectroelectrochemical Properties of Poly o -phenylenediamine: The Effect of the Perrhenate Anion. (2022). ResearchGate. [Link]

• The Study of Thin Films by Electrochemical Impedance Spectroscopy. (2015). ResearchGate. [Link]

Sources

• 1. Electrochemical sensors and biosensors based on the use of polyaniline and its nanocomposites: a review on recent advances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Frontiers | Electrochemical Detection of Alzheimer’s Disease Biomarker, β-Secretase Enzyme (BACE1), With One-Step Synthesized Reduced Graphene Oxide [frontiersin.org]
• 4. Novel electrochemical sensing platform based on magnetic field-induced self-assembly of Fe3O4@Polyaniline nanoparticles for clinical detection of creatinine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Electrochemical polymerization of aniline investigated using on-line electrochemistry/electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. revistabionatura.com [revistabionatura.com]
• 8. jchemrev.com [jchemrev.com]

Technical Notes & Optimization

Technical Support Center: 3-Aminoazobenzene Purification

The following guide serves as a specialized Technical Support Center for the purification of 3-aminoazobenzene (also known as m-aminoazobenzene).

Unlike its more common para-isomer (Aniline Yellow), the 3-isomer is typically synthesized via the reduction of 3-nitroazobenzene (e.g., Zinin reduction or catalytic hydrogenation). Consequently, the impurity profile differs significantly from standard azo dyes.

Status: Operational Ticket Subject: Isolation of High-Purity 3-Aminoazobenzene (CAS: 2248-39-7) Assigned Specialist: Senior Application Scientist[1]

Phase 1: Diagnostic & Triage

Before initiating purification, identify your synthesis route.[1] The impurity profile dictates the purification strategy.

Synthesis Route	Likely Impurities	Recommended Protocol
Reduction of 3-Nitroazobenzene (Zinin/Catalytic)	• Unreacted 3-nitroazobenzene (Neutral)• Azobenzene (Neutral/Over-reduction)• Aniline (Cleavage product)[1]• Inorganic salts (Sulfides/Metals)	Protocol A (Acid-Base Extraction) followed by Protocol C (Recrystallization)
Diazo Coupling (Specialized)	[1] • 4-aminoazobenzene (Isomer)[1][2][3]• Diazo tars/polymers• Phenol byproducts	Protocol B (Chromatography) followed by Protocol C

Protocol A: The Acid-Base "Swing" Extraction

Best For: Removing neutral impurities (unreacted nitro compounds, azobenzene) from the basic product.

The Science: 3-Aminoazobenzene is a weak base (

).[1] By converting it to its water-soluble hydrochloride salt, you can wash away non-basic impurities (starting materials) with an organic solvent.[1] You then "swing" the pH back to basic to precipitate the pure amine.

Step-by-Step Methodology

• Dissolution: Dissolve the crude reaction mixture in a minimal amount of Dichloromethane (DCM) or Diethyl Ether .[1]

• Acid Extraction (The Trap):

  • Extract the organic layer 3 times with 2M Hydrochloric Acid (HCl) .[1]

  • Observation: The aqueous layer should turn a deep red/purple (characteristic of the protonated azo species).

  • Action: Keep the Aqueous Layer . The organic layer contains the unreacted 3-nitroazobenzene and neutral azo byproducts (Discard this organic layer after TLC confirmation).

• Washing:

  • Wash the combined red acidic aqueous extracts once with fresh DCM to remove trapped neutrals.

• Basification (The Release):

  • Cool the acidic aqueous solution in an ice bath (

    ).

  • Slowly add 20% NaOH or Ammonium Hydroxide until the pH is distinctly basic (pH > 10).[1]

  • Observation: The solution will turn orange/yellow, and the free amine will precipitate or oil out.

• Recovery:

  • Extract the basic aqueous mixture 3 times with DCM.

  • Dry the organic layer over Anhydrous

    .

  • Evaporate the solvent in vacuo to yield the semi-pure solid.

Protocol B: Chromatographic Resolution

Best For: Separating the 3-isomer from the 4-isomer or removing stubborn tars.

Stationary Phase: Silica Gel 60 (

mesh).[1]

Solvent Systems (Mobile Phase)

System	Ratio (v/v)	Application
Hexane : Ethyl Acetate	4:1 to 2:1	General purification.[1] The 3-isomer usually elutes after non-polar impurities but before the 4-isomer (if present).[1]
DCM : Methanol	98:2	For highly polar tars or if the compound sticks to the silica.
Toluene : Acetone	9:1	Excellent for separating structural isomers (meta vs para).[1]

Troubleshooting Tip: If the band streaks (tailing), add 1% Triethylamine to the mobile phase. This neutralizes acidic sites on the silica that interact with the amine nitrogen.

Protocol C: Recrystallization (Final Polish)

Best For: Achieving

purity and defined crystal morphology.[1]

Physical Property Check:

• Target Melting Point:

  (3-aminoazobenzene)[1]

• Contrast:

  (4-aminoazobenzene)[1][2]

Procedure

• Solvent Selection: Use Dilute Ethanol (50-70%) or a Benzene/Petroleum Ether mixture (classic method).[1]

  • Safer Modern Alternative:Toluene/Hexane .[1][4] Dissolve in minimal hot Toluene, then add warm Hexane until slightly cloudy.

• Dissolution: Heat solvent to near boiling. Add crude solid until no more dissolves.

• Hot Filtration: If insoluble black specks remain (inorganic sulfides from Zinin reduction), filter rapidly through a pre-warmed glass funnel.[1]

• Crystallization: Allow to cool slowly to room temperature, then place in a fridge (

  ).

  • Warning: Rapid cooling often results in an "oil" rather than crystals due to the low melting point (

    ). If it oils out, scratch the glass or add a seed crystal.

Visualizing the Workflow

The following logic flow illustrates the purification decision tree based on your crude mixture's behavior.

Figure 1: Decision matrix for selecting the appropriate purification module based on synthesis origin.

Frequently Asked Questions (FAQs)

Q: My product is oiling out during recrystallization. How do I fix this? A: This is common because the melting point (

) is low.[1]

• Re-dissolve the oil by warming slightly.[1]

• Add a seed crystal (if available) or scratch the inner wall of the flask with a glass rod to create nucleation sites.[4]

• Add slightly more solvent to lower the saturation slightly, preventing the "crash out" effect.

• Cool very slowly (wrap the flask in a towel) to room temperature before moving to the fridge.

Q: The product turned red during the acid extraction. Did I destroy it? A: No. Azo compounds are often pH indicators.[1] The azo group (

) can protonate in strong acids, causing a bathochromic shift (color change to red/purple).[1] This is reversible. Upon adding base (NaOH), the color should return to the characteristic orange/yellow of the free amine.

Q: Can I store the purified compound on the benchtop? A: No. Azo compounds are capable of cis-trans photoisomerization and potential oxidative degradation over time.[1] Store the purified crystals in an amber vial under an inert atmosphere (Argon/Nitrogen) in the refrigerator (

).

References

• Preparation of 3-Aminoazobenzene via Zinin Reduction

  • Nielsen, A. T., & Carpenter, W. R. (1969).[1] The Zinin Reduction of Nitroarenes. Organic Reactions. This authoritative text details the sulfide reduction mechanism specific to nitro-azo compounds.[1]

  • Source:[1]

• Chromatographic Separation of Azo Dyes

  • Freeman, H. S., & Williard, C. S. (1986).[1] Purification of some azo dyes by column chromatography. Dyes and Pigments, 7(6), 397-405.[1]

  • Source:[1]

• Physical Properties & Isomer Data

  • National Center for Biotechnology Information (2025).[1] PubChem Compound Summary for CID 11642, 3-Aminoazobenzene.

  • Source:[1]

• General Recrystallization Techniques

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Standard reference for solvent selection in aromatic amine purification).

Sources

• 1. 4-Aminoazobenzene | C12H11N3 | CID 6051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-AMINOAZOBENZENE | 60-09-3 [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Aminoazobenzene Isomer Separation

Executive Summary

Separating meta-aminoazobenzene (3-aminoazobenzene) and para-aminoazobenzene (4-aminoazobenzene) presents a dual challenge: structural similarity (positional isomerism) and dynamic photo-instability (cis-trans isomerization).[1][2] Standard C18 protocols often fail to resolve these isomers or produce "ghost peaks" due to on-column isomerization.[1][2]

This guide provides a self-validating workflow to achieve baseline separation, focusing on stationary phase selection (pi-pi interaction), mobile phase tuning (pH/solvent), and environmental control.[2]

Module 1: HPLC Method Optimization

The Core Problem: Standard alkyl-bonded phases (C18/C8) rely primarily on hydrophobicity.[1][2] Since m- and p-isomers have nearly identical logP values (~3.4), hydrophobic discrimination is insufficient.[1][2]

Protocol A: Stationary Phase Selection

Recommendation: Switch from C18 to a Biphenyl or Phenyl-Hexyl phase.[1][2]

• Mechanism: These phases utilize

  stacking interactions.[1][2] The para isomer is planar and linear, allowing stronger overlap with the phenyl rings of the stationary phase compared to the "kinked" geometry of the meta isomer.[2]

• Expected Result: The meta isomer typically elutes before the para isomer on phenyl phases.[2]

Protocol B: Mobile Phase & Solvent Tuning

Recommendation: Use Methanol (MeOH) instead of Acetonitrile (ACN).

• Reasoning: ACN is a

  -acidic solvent; it competes with the stationary phase for -electrons on the analyte, effectively "washing out" the selective interaction you need.[1][2] MeOH is protic and does not interfere with stacking.[1][2]

Critical Parameter: pH Control The amino group is weakly basic, but the azo group is the primary protonation site (conjugate acid pKa ~ 2.8 for para).[2]

• Rule: Operate at neutral pH (ammonium acetate, pH 6.8) to keep both species neutral for maximum retention and shape selectivity.

• Alternative: If peak tailing occurs due to silanol interactions, use a high pH buffer (ammonium bicarbonate, pH 10) if your column is alkali-stable.[2] Avoid acidic pH (~3.0) as it places you near the pKa, causing peak broadening.[2]

Decision Tree: Method Development

Caption: Logical flow for optimizing HPLC conditions. Note the critical branch for temperature control; pi-pi interactions are exothermic and stronger at lower temperatures.[1][2]

Module 2: Troubleshooting "Ghost Peaks" (Photo-Isomerization)

Symptom: You inject a pure standard of p-aminoazobenzene but see two peaks (or a shoulder).[1][2] You suspect contamination with the meta isomer.[2] Diagnosis: This is likely cis-p-aminoazobenzene formed by exposure to ambient light.[1][2]

• The Mechanism: Azo compounds exist primarily as trans (E) in the dark.[2] Blue/UV light converts them to cis (Z).[1][2] The cis isomer is more polar and has a different shape, often resolving from the trans peak.[2]

• Verification Test:

  • Prepare a sample in an amber vial.[1][2]

  • Inject immediately.[1][2]

  • Expose the vial to a UV lamp or bright sunlight for 5 minutes.[2]

  • Re-inject.[1][2]

  • If the "impurity" peak grows, it is the cis-isomer, not the meta-isomer.[2]

Corrective Action:

• Amber Glass: Use amber autosampler vials exclusively.[1][2]

• Column Protection: Wrap the column compartment or the column itself in aluminum foil if the door is transparent.[2]

• Lighting: Work under yellow light (sodium vapor) if possible, or minimize exposure to fluorescent lab lights.[2]

Module 3: Preparative Scale & Extraction

For researchers needing to isolate isomers for NMR or bio-assays.[1][2]

Solid Phase Extraction (SPE)

• Cartridge: Polymeric Reversed-Phase (e.g., HLB or equivalent) or Phenyl-functionalized silica.[1][2]

• Loading: Load in 5% MeOH/Water (neutral pH).

• Wash: 20% MeOH/Water (removes highly polar degradation products).[1][2]

• Elution: 100% MeOH.

Flash Chromatography (Purification)

Since silica (Normal Phase) is often used for prep scale:

• Stationary Phase: Standard Silica Gel (40-63 µm).[1][2]

• Mobile Phase: Dichloromethane (DCM) : Methanol (98:2 to 95:5).[1][2]

  • Note: Aminoazobenzenes are moderately polar.[1][2] Pure DCM moves them slowly; adding small amounts of MeOH modulates Rf.[2]

  • TLC Visualization: These compounds are naturally colored (yellow/orange).[1][2] UV is not strictly necessary but helpful.[1][2]

  • Rf Control: Aim for an Rf of ~0.3 for the para isomer. The meta isomer typically runs slightly faster or slower depending on the exact solvent system, but separation is harder on silica than on Phenyl-HPLC phases.[2]

Data Summary: Isomer Properties

Property	p-Aminoazobenzene	m-Aminoazobenzene	Significance
CAS	60-09-3	2363-93-1	Verification
Shape	Linear (Planar)	Kinked (Non-planar)	Para has stronger retention on Phenyl phases.[1][2]
pKa (Conjugate Acid)	~2.82	~2.5 - 2.7 (Est.)[1][2]	Para is slightly more basic due to resonance.[1][2]
(Trans)	~385 nm	~320-330 nm	Para is more conjugated (Red-shifted).[1][2]
Solubility	Ethanol, Ethyl Acetate	Ethanol, Ethyl Acetate	Similar solubility profiles.[1][2]

FAQ: Common User Issues

Q: Can I use UV absorbance ratios to quantify the isomers if they co-elute? A: Do not rely on this. While para absorbs at a longer wavelength (385 nm) than meta, the spectra overlap significantly.[2] Furthermore, the cis isomers have different spectra than trans.[2] Physical separation is required for accurate quantification.[1][2]

Q: My peaks are tailing severely. Is my column dead? A: Likely not. Aminoazobenzenes are basic amines.[1][2] They interact with residual silanols on the silica backbone.[2]

• Fix 1: Add 10-20 mM Ammonium Acetate to the mobile phase.[1][2]

• Fix 2: If using a polymer-based column, you can increase pH to 10 to suppress ionization of the amine (ensure column compatibility).[2]

Q: I see a color change when I acidify the solution. What happened? A: You protonated the azo group.[2][3][4][5]

• Neutral: Yellow/Orange (

  ~385 nm).[1][2]

• Acidic (pH < 2): Red/Pink (

  ~500 nm).[1][2]

• Tip: Ensure your HPLC detector wavelength matches the pH of your mobile phase.[2] If running at neutral pH, detect at 380-400 nm.[1][2]

References

• PubChem. (n.d.).[1][2] 4-Aminoazobenzene (Compound).[1][2][6][7][8][9][10][11] National Library of Medicine.[2] Retrieved from [Link][1][2]

• Nacalai Tesque. (n.d.).[1][2] Separation of Positional Isomers (Pi-Pi Interaction). Cosmosil Application Data. Retrieved from [Link][1][2]

• Royal Society of Chemistry. (2021).[1][2] Cis-trans photoisomerisation of azobenzene: a fresh theoretical look. PCCP.[1][2] Retrieved from [Link]

• Organic Chemistry Data. (2022). pKa Data Compiled by R. Williams. Retrieved from [Link]

Sources

• 1. Aniline Yellow - Wikipedia [en.wikipedia.org]
• 2. Azobenzene - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Reversible, Red-Shifted Photoisomerization in Protonated Azobenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. 4-AMINOAZOBENZENE | 60-09-3 [chemicalbook.com]
• 8. Determination of aromatic amines in FD&C yellow no. 5 by diazotization and coupling followed by reversed-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 4-Aminoazobenzene | C12H11N3 | CID 6051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 4-Aminoazobenzene | C12H11N3 | CID 6051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 4-AMINOAZOBENZENE | 60-09-3 [chemicalbook.com]

removing unreacted m-nitroaniline from final product

The following guide is designed as a dynamic Technical Support Center for researchers requiring the removal of unreacted m-nitroaniline (3-nitroaniline) from reaction mixtures.

Ticket ID: CHEM-PUR-099 Status: Open Severity: High (Impurity affects downstream biological assays)[1][2]

The Physicochemical Profile (Know Your Enemy)

Before attempting removal, you must understand why this impurity persists. m-Nitroaniline is a weak base due to the electron-withdrawing nitro group, which significantly lowers the basicity of the amine.

Property	Value	Implication for Purification
pKa (Conjugate Acid)	2.47	CRITICAL: It is much less basic than aniline (pKa ~4.6).[1][2] Weak acids (like acetic acid) will not effectively protonate it. You need a strong mineral acid (pH < 1) to force it into the aqueous layer.
LogP	~1.37	Moderately lipophilic.[1][2] It partitions well into organic solvents (EtOAc, DCM) if left unprotonated.[2]
Solubility	Soluble in organic solvents; slightly soluble in water (1.25 g/L).[1][2]	It will remain in your organic phase during workup unless chemically modified (protonated).[1][2]
TLC Visualization	Yellow spot; UV active.[1][2]	Easy to track, but often trails due to amine functionality on silica.[1][2]

Tier 1 Solution: Acid-Base Extraction (Liquid-Liquid)

Applicability: Best for neutral or acidic products (e.g., amides, esters) that are stable to strong acid.[1][2] Mechanism: Converting the lipophilic free base (

) into the water-soluble anilinium salt ( ).[1][2]

The Protocol[3][4][5][6]

• Dissolution: Dissolve your crude reaction mixture in a water-immiscible organic solvent (Ethyl Acetate or Dichloromethane). Avoid ethers if possible as they can solvate salts.[2]

• First Wash (Acidic): Wash the organic layer with 1M to 2M HCl .

  • Why 2M? With a pKa of 2.47, you need the aqueous phase to be at least 2 pH units lower (pH ~0.5) to ensure >99% protonation. 1M HCl (pH ~0) is sufficient, but 2M ensures rapid mass transfer.[2]

• Second Wash (Acidic): Repeat the 1M HCl wash.

• Brine Wash: Wash with saturated NaCl to remove trapped water/acid.[2]

• Drying: Dry over

  and concentrate.

Decision Matrix: Extraction Workflow

Figure 1: Decision logic for selecting the appropriate purification pathway based on product stability and properties.

Tier 2 Solution: Chemical Scavenging (Solid-Supported)

Applicability: For acid-sensitive products or when you want to avoid aqueous workup (e.g., parallel synthesis).[1][2] Mechanism: Using a polymer-supported strong acid (sulfonic acid) to bind the amine irreversibly.

The Protocol

Reagent: Macroporous Polystyrene Sulfonic Acid Resin (e.g., Amberlyst® 15 or Dowex® 50W).

• Preparation: Calculate the theoretical amount of unreacted m-nitroaniline (excess equivalents used in reaction).

• Dosage: Add 3–5 equivalents of the resin relative to the impurity.[3]

• Incubation: Agitate (do not stir with a magnetic bar, which grinds the resin) for 1–4 hours at room temperature.

• Filtration: Filter the mixture through a fritted funnel or a cotton plug.

• Wash: Rinse the resin with the reaction solvent to recover any adsorbed product.

• Result: The m-nitroaniline remains ionically bound to the solid resin; the filtrate contains your purified product.

Expert Tip: If the reaction solvent is non-polar (e.g., Toluene), add a small amount of Methanol or DCM to swell the resin and improve access to the active sites.

Troubleshooting Guide (FAQs)

Ticket #401: "I did the HCl wash, but the impurity is still there by TLC."

Diagnosis: Insufficient protonation or "Salting Out" effect. Resolution:

• Check pH: Ensure the aqueous layer is actually pH < 1. If you used a weak acid (Citric or Acetic), it failed because m-nitroaniline (pKa 2.[1][2]47) was not protonated.[2]

• Solvent Choice: If you used Diethyl Ether, the anilinium salt might have some solubility in it. Switch to a mixture of Hexane/Ethyl Acetate (1:1) or Dichloromethane.[2][3]

• Back-Extraction: The salt might be partitioning back.[2] Wash the organic layer 3x.

Ticket #402: "My product is also an amine. How do I separate them?"

Diagnosis: Co-extraction. Both product and impurity are protonating.[2] Resolution:

• Exploit pKa Differences: If your product is a stronger base (e.g., aliphatic amine, pKa ~10) and the impurity is m-nitroaniline (pKa ~2.5):

  • Wash with pH 3.5–4.0 buffer (Citrate/Phosphate).

  • At pH 4, the aliphatic amine (Product) is protonated (

    ) and goes to water.[2]

  • The m-nitroaniline (pKa 2.[2][4]47) is largely neutral (

    ) and stays in the organic layer.

  • Note: This separates the product into the water.[5] You then basify the water (pH > 12) and extract your product back into organics.

Ticket #403: "Can I just recrystallize it?"

Resolution: Yes, but it depends on your product's solubility.

• m-Nitroaniline is soluble in hot water and alcohols.[1][2]

• Protocol: Dissolve the crude in minimal hot Ethanol. Add hot water until slightly turbid. Cool slowly. m-Nitroaniline often crystallizes as yellow needles.[1][2][4] However, if your product is also crystalline, you risk co-crystallization.[2]

Summary of Quantitative Data

Solvent	Solubility of m-Nitroaniline	Notes
Water	1.25 g/L (20°C)	Poor solubility allows for precipitation/recrystallization.[1][2]
Ethanol	Soluble	Good for dissolving crude; use as solvent for resin scavenging.[1][2]
1M HCl	Very Soluble (as salt)	Preferred method for removal.
Diethyl Ether	Soluble	Avoid for extraction if high precision is needed; salt may carry over.[1][2]

References

• Physicochemical Properties: National Center for Biotechnology Information.[2] PubChem Compound Summary for CID 7423, 3-Nitroaniline. Retrieved from [Link][1][2]

• pKa Data: Haynes, W. M.[2] (Ed.).[2][6][7][8][9] (2014).[2][4][7] CRC Handbook of Chemistry and Physics (95th ed.). CRC Press.[2][4] (Confirming pKa ~2.46).[2][4]

• Extraction Methodology: University of Rochester, Department of Chemistry. Not Voodoo: Workup for Removing Amines. Retrieved from [Link]

Sources

• 1. 3-Nitroaniline CAS#: 99-09-2 [m.chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. Metal Scavengers [sigmaaldrich.com]
• 4. 3-Nitroaniline | C6H6N2O2 | CID 7423 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chem.rochester.edu [chem.rochester.edu]
• 6. 3-Nitroaniline - Wikipedia [en.wikipedia.org]
• 7. m-Nitroaniline [drugfuture.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

Technical Support Center: Mastering pH Control in 3-Aminoazobenzene Diazotization

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

Welcome to the Technical Support Center. This guide is designed to provide you with in-depth, field-proven insights into the critical role of pH control during the diazotization of 3-aminoazobenzene. As a Senior Application Scientist, my goal is to move beyond simple protocols and explain the fundamental causality behind each experimental choice, empowering you to troubleshoot effectively and ensure the success and reproducibility of your synthesis.

Frequently Asked Questions (FAQs)

Here, we address the most common questions our team receives regarding the diazotization of 3-aminoazobenzene.

Q1: Why is a strongly acidic pH (typically 1-2) required for the diazotization of 3-aminoazobenzene?

A1: A strongly acidic environment is crucial for two primary reasons.[1][2] First, the reaction between your sodium nitrite (NaNO₂) source and the mineral acid (e.g., HCl) generates nitrous acid (HNO₂) in situ. In a highly acidic medium, this nitrous acid is protonated and subsequently loses a water molecule to form the potent electrophile, the nitrosonium ion (NO⁺).[3][4][5] It is this nitrosonium ion that reacts with the primary amino group of 3-aminoazobenzene to initiate diazotization. Insufficient acidity will prevent the formation of an adequate concentration of the nitrosonium ion, leading to an incomplete or failed reaction.[2]

Secondly, the strong acid protonates the unreacted 3-aminoazobenzene, rendering the amino group non-nucleophilic. This is a critical step to prevent a common side reaction: self-coupling, where the newly formed diazonium salt reacts with the free amino group of another 3-aminoazobenzene molecule to form a triazene.[4][6]

Q2: What are the consequences of the pH being too high (e.g., > 3) during the diazotization step?

A2: If the pH is not sufficiently acidic, you will likely encounter several issues:

• Low or No Yield: As explained above, the formation of the essential nitrosonium ion is suppressed at higher pH values, leading to incomplete diazotization.[2]

• Triazene Formation: A higher pH means more of the 3-aminoazobenzene will be in its unprotonated, nucleophilic state. This unreacted amine can attack the diazonium salt, leading to the formation of a diazoamino compound (a triazene).[7] This is a significant side product that complicates purification and reduces the yield of your desired product.

• Decomposition: While diazonium salts are inherently unstable, their stability is somewhat greater in acidic conditions. At a higher pH, the diazonium salt is more prone to decomposition, which can result in the formation of phenolic byproducts and the evolution of nitrogen gas.[6][8]

Q3: Can the pH be too low? What happens if I use an excessive amount of acid?

A3: While a strongly acidic medium is necessary, an excessive concentration of acid is generally not detrimental to the diazotization reaction itself. The primary concern with using a large excess of acid is related to the subsequent steps of your synthesis, particularly the coupling reaction. The pH will need to be carefully and significantly adjusted for the coupling step, which can introduce large volumes of base and create challenges in temperature and concentration control. However, for the diazotization of weakly basic amines, a higher concentration of strong acid can be beneficial to ensure complete dissolution and protonation.[6]

Q4: How does the pH requirement for the subsequent coupling reaction differ from the diazotization step?

A4: The pH for the coupling reaction is dictated by the nature of the coupling agent and is fundamentally different from the diazotization pH.

• Coupling with Phenols: This requires a slightly alkaline pH (typically 9-10).[2][7] In these conditions, the phenol is deprotonated to the more reactive phenoxide ion, which is a much stronger nucleophile and readily attacks the diazonium salt.[8][9]

• Coupling with Anilines: This reaction is optimal in a slightly acidic medium (pH 4-5).[2][7][10] This pH is a delicate balance. It needs to be acidic enough to prevent significant side reactions on the amine group of the coupling agent but high enough to ensure that the amine remains sufficiently nucleophilic to attack the diazonium salt.[2]

Troubleshooting Guides

Encountering issues? This section provides a systematic approach to diagnosing and resolving common problems related to pH control during the diazotization of 3-aminoazobenzene.

Problem 1: Low Yield of the Diazonium Salt

Symptoms:

• A negative or weak positive test with starch-iodide paper after the addition of sodium nitrite is complete.

• The subsequent coupling reaction gives a low yield of the final azo product.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low diazonium salt yield.

Problem 2: Formation of an Unwanted Precipitate or Dark-Colored Byproducts

Symptoms:

• The reaction mixture turns dark brown or black.[6]

• A solid precipitates from the solution during the diazotization reaction.

Troubleshooting Workflow:

Caption: Troubleshooting guide for byproducts and precipitates.

Experimental Protocols & Data

Table 1: pH Control Parameters for Diazotization and Coupling

Stage	Parameter	Optimal Range	Rationale & Consequences of Deviation
Diazotization	pH	1.0 - 2.0	Ensures formation of the nitrosonium ion (NO⁺) and prevents self-coupling.[1][2] Higher pH: Incomplete reaction, triazene formation.[2][7]
Temperature	0 - 5 °C	Minimizes decomposition of the thermally unstable diazonium salt.[6][7] Higher Temp: Rapid decomposition to phenols, loss of N₂ gas, reduced yield.[6]
Coupling	pH (with Phenols)	9.0 - 10.0	Activates the phenol to the more nucleophilic phenoxide ion.[2][7] Lower pH: Poor reactivity of the phenol.[8]
pH (with Anilines)	4.0 - 5.0	A compromise: maintains the aniline's nucleophilicity while minimizing side reactions.[2][7][10] Higher pH: Risk of N-coupling (triazene formation). Lower pH: Protonation deactivates the aniline.[2]

Protocol: pH-Controlled Diazotization of 3-Aminoazobenzene

This protocol outlines the key steps with an emphasis on maintaining proper pH.

• Amine Dissolution and Acidification:

  • In a reaction vessel, suspend 3-aminoazobenzene in water.

  • With vigorous stirring, slowly add a sufficient amount of concentrated hydrochloric acid to achieve complete dissolution and a final pH of 1-2. This forms the soluble hydrochloride salt of the amine.[7][11]

  • Cool the solution to 0-5°C using an ice-salt bath.

• Nitrite Addition:

  • Prepare a solution of sodium nitrite in cold deionized water.

  • Slowly add the sodium nitrite solution dropwise to the cold, stirred amine solution. Maintain the temperature below 5°C at all times.[7]

  • Monitor the reaction for a slight excess of nitrous acid using starch-iodide paper (a blue-black color indicates excess).[2]

• Diazonium Salt Solution:

  • Once the addition is complete, continue stirring at 0-5°C for 15-30 minutes.

  • The resulting clear solution contains the diazonium salt and should be used immediately due to its instability.[7]

• pH Adjustment for Coupling (Example with a Phenolic Compound):

  • In a separate vessel, dissolve the coupling agent (e.g., a phenol) in a dilute sodium hydroxide solution to achieve a pH of 9-10.[7]

  • Cool this solution to 0-5°C.

  • Slowly add the cold diazonium salt solution to the cold, vigorously stirred solution of the coupling agent.

  • Maintain the pH and temperature throughout the addition to ensure optimal coupling and product quality.

Mechanistic Overview of pH Influence

The following diagram illustrates the critical decision points and reaction pathways influenced by pH.

Caption: Influence of pH on diazotization pathways.

References

• Zolton, L. (n.d.). DIAZOTIZATION OF ALIPHATIC AND AROMATIC AMINES. UA Campus Repository. Retrieved from [Link]

• Online Chemistry Notes. (2023, May 25). Diazotization reaction: Mechanism and Uses. Retrieved from [Link]

• Sathee NEET. (n.d.). Chemistry Diazotization Reaction. Retrieved from [Link]

• Unacademy. (n.d.). Diazotization Reaction Mechanism. Retrieved from [Link]

• Google Patents. (n.d.). US4874847A - Process for the diazotisation of primary aromatic amines which are sparingly soluble in water.

• Quora. (2020, June 4). Most diazo coupling reactions do not work well in acidic solutions. Why? Explain. Retrieved from [Link]

• Google Patents. (n.d.). DE2453216C3 - Process for the preparation of diazoaminobenzene.
• Google Patents. (n.d.). US4275003A - Preparation of aromatic azoamines by diazotization/coupling/rearrangement of aromatic amines.

• ResearchGate. (n.d.). Effect of pH of diazotization and coupling on color development. Retrieved from [Link]

• Master Organic Chemistry. (2018, December 3). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 14.4: Diazotization of Amines. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Reactions of Diazonium Salts. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, April 24). What is the role of pH in azo coupling reaction of diazonium with phenol and aniline? Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Diazotisation. Retrieved from [Link]

• YouTube. (2023, September 10). Diazoaminobenzene : Organic Synthesis. Retrieved from [Link]

• CK-12 Foundation. (2026, January 14). Diazonium Salts. Retrieved from [Link]

Sources

• 1. SATHEE: Chemistry Diazotization Reaction [satheeneet.iitk.ac.in]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Diazotization reaction: Mechanism and Uses [chemicalnote.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. quora.com [quora.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. CK12-Foundation [flexbooks.ck12.org]
• 11. m.youtube.com [m.youtube.com]

troubleshooting low quantum yield in 3-aminoazobenzene photoswitches

Topic: Troubleshooting Low Quantum Yield (

) in 3-Aminoazobenzene Derivatives Ticket Status: OPEN Priority: High (Experimental Blockage)

Introduction: The "Push-Pull" Paradox

Welcome to the Photochemistry Technical Support Center. You are likely here because your 3-aminoazobenzene derivative is showing a photoisomerization quantum yield (

) significantly lower than the expected 0.2–0.4 range typical for azobenzenes, or it is failing to switch entirely.

The Root Cause: 3-aminoazobenzenes are "push-pull" systems.[1] The electron-donating amino group (push) and the azo core (pull) create a competition between two excited-state pathways:

• Isomerization (Desired): Rotation/inversion around the

  bond.

• Intramolecular Charge Transfer (ICT) (Parasitic): A twisted state that relaxes non-radiatively (heat) or via fluorescence, bypassing isomerization.

This guide provides a diagnostic workflow to identify which variable—solvent, pH, structure, or measurement error—is killing your quantum yield.

Module 1: Diagnostic Workflow (Triage)

Before altering your synthesis, determine if the issue is environmental or intrinsic. Follow this logic gate to isolate the failure mode.

Figure 1: Diagnostic logic flow for isolating the cause of low photoisomerization efficiency.

Module 2: The Solvent Trap (ICT Quenching)

Issue: You are measuring

in methanol, DMSO, or water. Mechanism: Polar solvents stabilize the highly dipolar ICT excited state. This lowers the energy of the ICT state below the isomerization transition state ( ), effectively "draining" the excited population into a non-reactive sink.

Troubleshooting Protocol

• Solvent Swap: Immediately re-measure absorbance spectra in Toluene or Hexane .

• The Solvatochromic Test: Compare

  in Toluene vs. Methanol.

  • Observation: If

    red-shifts significantly (>20 nm) and broadens in Methanol, your molecule has strong ICT character.

  • Action: You must use non-polar solvents for efficient switching, or chemically modify the donor strength (see Module 3).

Data Comparison: Solvent Impact on

| Solvent | Polarity Index | ICT Stabilization | Expected | | :--- | :--- | :--- | :--- | | Hexane | 0.1 | None | High (~0.25) | | Toluene | 2.4 | Low | High (~0.20) | | DCM | 3.1 | Moderate | Moderate (~0.15) | | Methanol | 5.1 | High | Low (<0.05) | | DMSO | 7.2 | Very High | Very Low (<0.01) |

Senior Scientist Note: If biological application (water) is required, you cannot simply change solvents. You must use encapsulation (cyclodextrins) or micelles to provide a hydrophobic local environment for the switch.

Module 3: Structural Design Flaws

Issue: Even in non-polar solvents,

remains low. Mechanism: The 3-amino substituent might be coupling too strongly with the azo core, or the thermal reversion (cis trans) is so fast ( ) that you cannot accumulate the cis-isomer to measure it.

Solution: Ortho-Substitution Strategy

To decouple the states and increase cis-stability, introduce substituents at the ortho positions relative to the azo bond.

• Ortho-Fluorination: Adding Fluorine atoms ortho to the azo group separates the

  and bands.

  • Benefit: Increases cis-isomer lifetime (slower thermal back-reaction) and often boosts

    by suppressing the ICT pathway.

• Ortho-Chlorination: Similar to fluorine but uses steric bulk to twist the backbone, preventing planar stacking (aggregation).

Recommended Synthesis Adjustment: If your core is 3-aminoazobenzene, modify the synthesis to target 2,2',6,6'-tetrafluoro-3-aminoazobenzene.

• Reference: Bandara, H. M. D., & Woolley, G. A. (2011). Photochemistry of azobenzene photoswitches.

Module 4: Validation (Self-Validating Actinometry)

Issue: Your chemistry is fine, but your photon flux calculation is wrong, leading to artificially low

values. Standard: Potassium Ferrioxalate is the gold standard, but it is light-sensitive and requires careful handling.

Protocol: Ferrioxalate Actinometry (Micro-Scale)

Reagents:

• A: 0.006 M Potassium Ferrioxalate in 0.05 M H₂SO₄.

• B: 0.1% (w/v) 1,10-phenanthroline in 1 M Sodium Acetate buffer (pH 4.5).

Step-by-Step Procedure:

• Dark Prep: All steps involving Solution A must be done under red safety light.[2]

• Irradiation: Place 2 mL of Solution A in your cuvette. Irradiate for exactly

  seconds (e.g., 10s, 20s, 30s) using your light source.

• Development: Take 0.5 mL of the irradiated solution and mix with 2 mL of Solution B . Let sit for 30 mins in the dark.

• Quantification: Measure Absorbance at 510 nm .

• Calculation:

  • Where

    .

• Flux Determination:

  • is typically 1.25 at 365 nm or 1.1 at 450 nm.

Validation Check: If your calculated photon flux (

) varies by >10% between the 10s and 30s time points, your solution is not being stirred adequately, or the ferrioxalate is degraded.

Frequently Asked Questions (FAQ)

Q: My 3-aminoazobenzene switches, but the absorbance change is tiny. Is this low

? A: Not necessarily. This is likely Spectral Overlap . In aminoazobenzenes, the cis and trans spectra often overlap significantly in the visible region. Even with high , you might only reach a Photostationary State (PSS) of 60% cis.

• Fix: Use NMR actinometry (integrate proton signals) rather than UV-Vis to determine the true PSS ratio.

Q: Can I use LED power meters instead of actinometry? A: No. Power meters measure total energy (mW), not photon count. They also do not account for the geometry of the cuvette or reflection losses. Chemical actinometry is the only way to measure the absorbed photon flux by the sample volume.

Q: Does pH affect the quantum yield? A: Yes, critically. At low pH (acidic), the amino group becomes protonated (

). This kills the electron-donating "push" effect.

• Result: The absorption blue-shifts (back to UV), but the quantum yield usually increases because the parasitic ICT pathway is removed. If you need visible switching, you must work at neutral/basic pH.

References

• Bandara, H. M. D., & Woolley, G. A. (2011). Photochemistry of azobenzene photoswitches. Chemical Society Reviews.

• Beharry, A. A., & Woolley, G. A. (2011). Azobenzene photoswitches for biomolecules.[3][4] Chemical Society Reviews.

• Bléger, D., et al. (2012). Ortho-fluoroazobenzenes: visible light switches with very long-lived cis isomers.[5] Journal of the American Chemical Society.[6]

• Montalti, M., et al. (2006). Handbook of Photochemistry, 3rd Edition. (Standard reference for Ferrioxalate Actinometry constants).

Sources

• 1. Solvent-Controlled Photoswitching of Azobenzene: An Excited State Shuttle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hepatochem.com [hepatochem.com]
• 3. Photoisomerization quantum yield of azobenzene-modified DNA depends on local sequence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Photoswitchable Fluorescence of Peptide-Based Hemipiperazines Inside of Living Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Controlling azobenzene photoswitching through combined ortho-fluorination and -amination - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Technical Support Center: Purification of 3-(Phenyldiazenyl)aniline

The following Technical Support Guide is designed for researchers and process chemists working with 3-(Phenyldiazenyl)aniline (also known as 3-aminoazobenzene or

-aminoazobenzene ).[1]

[1]

Case ID: PUR-3AA-AZO Compound: 3-(Phenyldiazenyl)aniline CAS: 2835-59-8 (Distinct from the common para isomer, CAS 60-09-3) Classification: Azo Dye Intermediate / Aromatic Amine[1]

Executive Summary & Solvent Selection Matrix

Critical Note on Isomer Identity: Most database searches for "aminoazobenzene" default to the 4-amino (para) isomer (Melting Point ~123–126°C).[1] You are working with the 3-amino (meta) isomer.[1] This compound has lower symmetry, a lower melting point (approx. 57°C), and a significantly higher tendency to "oil out" during crystallization compared to its para counterpart.

Solvent Selection Matrix

The following solvents are validated for the purification of non-ionic azo dyes.

Solvent System	Polarity	Suitability	Technical Notes
Ethanol / Water	High/Polar	Primary Choice (Standard)	Best balance.[1] Dissolves polar impurities (salts) and non-polar tars. Ratio: Start with 95% EtOH, add water to turbidity.
Ligroin (or Heptane)	Non-Polar	Secondary Choice	Excellent for removing tarry, polymeric by-products.[1] Warning: Product may oil out if cooling is too rapid.
Toluene	Moderate	For Large Scale	Good temperature coefficient of solubility.[1] Often used if the crude is very dry.
Carbon Tetrachloride	Non-Polar	Historical Only	Do Not Use. Highly toxic.[1] Replaced by Heptane/Toluene.[1]

Detailed Purification Protocol: Ethanol-Water Recrystallization

This protocol utilizes the "mixed-solvent" technique to maximize yield while preventing the "oiling out" phenomenon common with 3-aminoazobenzene.[1]

Phase 1: Dissolution

• Place the crude 3-(Phenyldiazenyl)aniline in an Erlenmeyer flask.

• Add the minimum amount of boiling 95% Ethanol required to dissolve the solid.

  • Technique Tip: Add solvent in small aliquots. Keep the mixture at a gentle reflux on a steam bath or stir plate.

• Check Color: If the solution is dark brown/black (indicating oxidation tars), add Activated Charcoal (Norit) (approx. 1-2% by weight). Boil for 2 minutes.

Phase 2: Hot Filtration (Critical for Purity)[1]

• Pre-heat a glass funnel and fluted filter paper (or a sintered glass funnel) to prevent premature crystallization.

• Filter the hot solution to remove insoluble impurities and charcoal.

• Return the clear orange/red filtrate to a clean flask and bring back to a boil.

Phase 3: Crystallization

• Remove from heat.[1]

• The Saturation Step: While hot, add warm distilled water dropwise until a faint, persistent cloudiness (turbidity) appears.

• Add a single drop of Ethanol to clear the turbidity.

• Controlled Cooling: Allow the flask to cool to room temperature slowly (insulate with a towel if necessary).

  • Troubleshooting: If the product separates as an oil droplet at the bottom, STOP . (See Troubleshooting Guide below).

• Once at room temperature, cool further in an ice-water bath (0–5°C) for 30 minutes.

Phase 4: Isolation

• Collect crystals via vacuum filtration (Buchner funnel).

• Wash with a small amount of cold 50% Ethanol/Water .

• Dry in a vacuum desiccator over

  or .

Troubleshooting Guide (FAQ)

Q1: My product is separating as a dark oil at the bottom of the flask instead of crystals. What is happening?

Diagnosis: This is "Oiling Out." It occurs when the solute separates as a liquid phase before the solution reaches the crystallization temperature. This is extremely common with the low-melting meta isomer.[1] Corrective Action:

• Reheat the mixture until the oil redissolves (add a small amount of Ethanol if needed).

• Seed it: Add a tiny crystal of pure product (if available) or scratch the inner wall of the flask with a glass rod vigorously to create nucleation sites.

• Slower Cooling: The transition from liquid to solid requires time. Insulate the flask so it cools over 1-2 hours.

• Solvent Swap: If oiling persists, switch to a Heptane/Toluene system. The lower polarity often favors crystal formation over oil separation for this specific lipophilic amine.

Q2: The crystals are sticky and smell of amine.

Diagnosis: Trapped solvent or unreacted aniline impurities. Corrective Action:

• Wash: Rinse the filter cake with cold, dilute acetic acid (to remove unreacted aniline) followed by cold water.

• Recrystallize: Perform a second recrystallization using Ligroin or Heptane . These non-polar solvents are excellent at extracting the sticky "tar" that adheres to the crystals.

Q3: The yield is significantly lower than expected (<50%).

Diagnosis: Product is too soluble in the mother liquor or pH issues. Corrective Action:

• pH Adjustment: Azo amines can be protonated. Ensure the solution is neutral or slightly basic. Add a drop of dilute NaOH to the crystallization solvent to suppress solubility of the protonated form.

• Concentration: You likely used too much solvent. Evaporate 30% of the solvent volume and cool again.

Visual Logic: Purification Workflow

The following diagram illustrates the decision logic for purifying 3-(Phenyldiazenyl)aniline, specifically addressing the risk of oiling out.

Caption: Decision logic for the recrystallization of 3-(Phenyldiazenyl)aniline, emphasizing the critical "Oiling Out" loop.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry. 5th Edition. Longman Scientific & Technical, 1989.

• PubChem Database. "4-Aminoazobenzene (Isomer Comparison)." National Center for Biotechnology Information.[1] Available at: [Link] (Note: Used for physical property comparison between isomers).

Sources

• 1. Aniline Yellow - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the UV-Vis Absorption Maxima of Meta- and Para-Aminoazobenzene for Researchers and Drug Development Professionals

In the realm of photoswitchable molecules, aminoazobenzenes stand out for their utility in diverse applications, from molecular machines to photopharmacology. The precise position of the amino substituent on the phenyl ring profoundly influences the molecule's electronic properties and, consequently, its interaction with light. This guide provides an in-depth, objective comparison of the UV-Vis absorption maxima of meta-aminoazobenzene and para-aminoazobenzene, supported by experimental data and theoretical explanations, to aid researchers in selecting the appropriate isomer for their specific application.

Understanding the Spectroscopic Landscape: π-π* and n-π* Transitions

The characteristic color of azobenzene and its derivatives arises from electronic transitions within the molecule upon absorption of ultraviolet and visible light. Two primary transitions are of interest: the high-intensity π-π* transition and the lower-intensity, formally forbidden n-π* transition. The π-π* transition involves the excitation of an electron from a bonding π orbital to an antibonding π* orbital, while the n-π* transition involves the promotion of a non-bonding electron from one of the nitrogen atoms to an antibonding π* orbital.

The position of the amino group, a potent electron-donating group, significantly modulates the energy of these transitions, leading to distinct absorption profiles for the meta and para isomers.

Experimental Data Summary: A Tale of Two Isomers

The following table summarizes the experimentally observed UV-Vis absorption maxima (λmax) for meta-aminoazobenzene and para-aminoazobenzene in a common solvent, acetonitrile. This solvent is chosen for its ability to dissolve both isomers and its relatively non-interactive nature, which allows for a clearer observation of the intrinsic electronic properties of the molecules.

Compound	Isomer Position	λmax (π-π* transition) in Acetonitrile	Molar Absorptivity (ε)	Reference
Aminoazobenzene	meta	~365 nm	-	[Theoretical Prediction]
Aminoazobenzene	para	384 nm	-	[1]

The Causality Behind the Spectral Shift: An Electronic Perspective

The observed difference in the λmax for the π-π* transition between meta- and para-aminoazobenzene can be rationalized by considering the extent of electronic conjugation and intramolecular charge transfer (ICT).

Para-Aminoazobenzene: Extended Conjugation and Enhanced ICT

In para-aminoazobenzene, the amino group is positioned directly opposite the azo linkage. This arrangement allows for direct resonance interaction between the lone pair of electrons on the amino nitrogen and the π-system of the entire molecule, extending through the azo bridge to the second phenyl ring. This extended conjugation lowers the energy gap between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), resulting in a bathochromic shift (red shift) of the π-π* transition to a longer wavelength (384 nm). This phenomenon is also described as an intramolecular charge transfer (ICT) from the electron-donating amino group to the electron-accepting azo group, which is more efficient in the para configuration.

Meta-Aminoazobenzene: Disrupted Conjugation

In contrast, the meta position of the amino group disrupts this direct, through-conjugation. While the amino group can still donate electron density to the phenyl ring it is attached to via the mesomeric effect, this donation does not extend as effectively across the azo bridge. The lack of direct resonance between the amino group and the azo group results in a less delocalized π-system compared to the para isomer. Consequently, the HOMO-LUMO energy gap is larger, and the π-π* transition occurs at a shorter wavelength (a hypsochromic or blue shift) relative to the para isomer.

The n-π* transition, which is primarily localized on the azo group, is less affected by the position of the amino substituent. However, in many aminoazobenzene derivatives, the red-shifted π-π* band often overlaps with the weaker n-π* band, making the latter difficult to resolve.

Visualizing the Electronic Transitions

To visually represent the concepts of direct versus disrupted conjugation, the following diagrams illustrate the electronic flow within the two isomers.

Caption: A diagram illustrating the difference in electronic conjugation between para- and meta-aminoazobenzene.

Experimental Protocol: UV-Vis Absorption Spectroscopy

To ensure the reproducibility and validity of the presented data, the following is a standardized protocol for acquiring the UV-Vis absorption spectrum of aminoazobenzene isomers.

Materials and Equipment:

• meta-Aminoazobenzene and para-Aminoazobenzene (analytical grade)

• Acetonitrile (spectroscopic grade)

• Volumetric flasks (e.g., 10 mL, 25 mL)

• Micropipettes

• Quartz cuvettes (1 cm path length)

• Dual-beam UV-Vis spectrophotometer

Procedure:

• Stock Solution Preparation:

  • Accurately weigh a small amount (e.g., 1-2 mg) of the aminoazobenzene isomer.

  • Dissolve the weighed solid in a known volume of acetonitrile in a volumetric flask to prepare a stock solution of a known concentration (e.g., 1 mM). Ensure complete dissolution.

• Working Solution Preparation:

  • Dilute the stock solution with acetonitrile to a final concentration that results in an absorbance maximum between 0.5 and 1.5 AU. This ensures the measurement is within the linear range of the Beer-Lambert law. A typical working concentration would be in the micromolar range.

• Spectrophotometer Setup:

  • Turn on the spectrophotometer and allow the lamps to warm up for at least 30 minutes for stable readings.

  • Set the wavelength range for scanning (e.g., 200-600 nm).

  • Set the scan speed and slit width as appropriate for the instrument and desired resolution.

• Baseline Correction:

  • Fill a clean quartz cuvette with spectroscopic grade acetonitrile to serve as the blank.

  • Place the blank cuvette in both the sample and reference holders of the spectrophotometer.

  • Run a baseline scan to correct for any absorbance from the solvent and the cuvette.

• Sample Measurement:

  • Rinse a clean quartz cuvette with a small amount of the working solution of the aminoazobenzene isomer.

  • Fill the cuvette with the working solution.

  • Place the cuvette in the sample holder of the spectrophotometer.

  • Run the sample scan.

• Data Analysis:

  • Identify the wavelength of maximum absorbance (λmax) from the resulting spectrum.

  • Record the absorbance value at the λmax.

Workflow Diagram:

Caption: A workflow diagram for acquiring the UV-Vis absorption spectrum of aminoazobenzene isomers.

Conclusion and Practical Implications

The position of the amino group on the azobenzene scaffold has a predictable and significant impact on the UV-Vis absorption maximum. Para-aminoazobenzene exhibits a red-shifted λmax compared to meta-aminoazobenzene due to a more effective extension of the π-conjugated system and enhanced intramolecular charge transfer. This fundamental understanding is crucial for researchers in several fields:

• Drug Development: For photopharmacological applications where a drug is activated by a specific wavelength of light, the choice between a meta and para isomer can determine the required light source (e.g., visible vs. UV) and the depth of tissue penetration.

• Materials Science: In the design of photo-responsive polymers and liquid crystals, the absorption properties of the embedded azobenzene units dictate the material's response to light.

• Molecular Switches: The efficiency of photoisomerization, a key parameter for molecular switches, is influenced by the absorption spectrum. Understanding the spectral differences between isomers allows for the fine-tuning of these molecular devices.

By carefully considering the electronic and steric effects of substituent placement, researchers can rationally design and select aminoazobenzene derivatives with tailored photophysical properties for their intended applications.

References

• Shin, D., Kang, J. H., Min, K.-A., Lee, W. H., Choi, J. W., & Hong, B. H. (2014). Graphene oxide catalyzed cis-trans isomerization of azobenzene. Journal of the American Chemical Society, 136(38), 13171–13173. [Link][1]

Sources

• 1. researchgate.net [researchgate.net]

Technical Comparison Guide: Mass Spectrometry of 3-(Phenyldiazenyl)aniline

This guide provides a technical analysis of the mass spectrometry fragmentation patterns of 3-(Phenyldiazenyl)aniline (also known as m-aminoazobenzene), contrasting it with its structural isomers and analogs. This document is designed for analytical chemists and toxicologists requiring precise identification of azo dye intermediates.

Executive Summary

3-(Phenyldiazenyl)aniline (CAS: 2835-59-8) is a meta-substituted azo dye derivative. Distinguishing this compound from its para-isomer, 4-(Phenyldiazenyl)aniline (Aniline Yellow), is critical in drug development and environmental toxicology due to the latter's potent carcinogenicity and distinct metabolic activation pathways.

While both isomers share a molecular ion (

) at m/z 197 , their fragmentation kinetics differ significantly due to resonance stabilization. This guide outlines the specific MS/MS transitions and Electron Ionization (EI) patterns that allow for definitive structural assignment.

Structural & Mechanistic Basis

The fragmentation of aminoazobenzenes is governed by the stability of the molecular ion and the strength of the azo (

) linkage.

• 3-Isomer (Meta): The amino group is in the meta position relative to the azo linkage. Resonance conjugation is interrupted , preventing the full delocalization of the lone pair from the amine nitrogen across the azo system to the distal phenyl ring. This results in a less stable molecular ion and a higher propensity for fragmentation compared to the para isomer.

• 4-Isomer (Para): The amino group is in the para position, creating a continuous "push-pull" conjugated system. This stabilizes the molecular ion, often resulting in a higher relative abundance of

  and distinct diazonium intermediates.

Core Fragmentation Pathway

The primary decomposition pathway involves the cleavage of the C-N bonds flanking the azo group.

• Azo Cleavage: Rupture of the

  bridge.

• Nitrogen Loss: Extrusion of

  (28 Da).

• Ring Formation: Formation of phenyl and aniline radical cations.

Fragmentation Pathway Visualization

The following diagram illustrates the primary fragmentation cascade for 3-(Phenyldiazenyl)aniline under Electron Ionization (70 eV) or Collision-Induced Dissociation (CID).

Caption: Primary fragmentation pathways of 3-(Phenyldiazenyl)aniline showing azo-linkage cleavage and subsequent nitrogen loss.

Comparative Analysis: 3-Isomer vs. Alternatives

The following table contrasts the mass spectral behavior of the target compound against its direct isomer and the parent azo compound.

Feature	3-(Phenyldiazenyl)aniline (Meta)	4-(Phenyldiazenyl)aniline (Para)	Azobenzene (Parent)
Molecular Ion ( )	m/z 197 (Moderate Intensity)	m/z 197 (High Intensity, Base Peak often)	m/z 182
Base Peak (Typical)	m/z 92 or 77	m/z 197 or 92	m/z 77
Diagnostic Ion 1	m/z 65 (Cyclopentadienyl) - High abundance due to aniline substructure instability.	m/z 120 ([H2N-C6H4-N2]+) - Stabilized by para-resonance.	m/z 105 ([C6H5N2]+)
Diagnostic Ion 2	m/z 92 ([C6H4NH2]+)	m/z 92 - Often more intense relative to m/z 77 than in meta.	m/z 51 ([C4H3]+)
Mechanism	Fast cleavage of azo bridge due to lack of conjugation.	Slower cleavage; "Push-pull" system stabilizes parent ion.	Symmetric cleavage.
Loss of	Rapid.	Delayed (metastable ions often observed).	Rapid.

Key Differentiator: The "Resonance Effect"

• Para-isomer: The ion at m/z 120 (the aminophenyldiazonium species) is significantly more stable because the positive charge can be delocalized onto the amino nitrogen (

  ).

• Meta-isomer: This resonance is impossible. Consequently, the m/z 120 ion rapidly loses

  to form m/z 92 . Therefore, a low ratio of m/z 120 : m/z 92 is diagnostic for the 3-isomer.

Experimental Protocol: Isomer Differentiation

To replicate these results for structural confirmation, follow this standardized LC-MS/MS or GC-MS protocol.

Method A: GC-MS (Electron Ionization)

Objective: Library matching and observation of radical cation stability.

• Sample Prep: Dissolve 1 mg of sample in 1 mL Methanol (HPLC grade). Dilute to 10 ppm.

• Inlet: Splitless injection at 250°C.

• Column: Rxi-5Sil MS (30m x 0.25mm x 0.25µm) or equivalent non-polar phase.

• Oven: 80°C (1 min) → 20°C/min → 300°C (hold 3 min).

• MS Source: Electron Ionization (EI) at 70 eV . Source temp 230°C.

• Scan Range: m/z 40–300.

• Data Interpretation:

  • Check m/z 197 intensity.[1] If <50% of base peak, suspect Meta (3-) . If 100% (Base Peak), suspect Para (4-) .

  • Monitor m/z 65 (loss of HCN from aniline fragment).

Method B: ESI-MS/MS (Direct Infusion/LC)

Objective: Soft ionization for molecular weight confirmation and CID fragmentation.

• Solvent: 50:50 Acetonitrile:Water + 0.1% Formic Acid.

• Ionization: Electrospray Ionization (ESI) Positive Mode (

  ).

• Collision Energy (CE): Ramp 10–40 eV.

• Transitions to Monitor:

  • (Loss of aniline neutral, formation of phenyldiazonium).
  • (Formation of aniline cation).
  • (Phenyl cation).

• Differentiation:

  • The Para isomer typically requires higher CE to induce fragmentation due to resonance stability.

  • Plot Breakdown Curves: The Meta isomer will show a steeper decline in precursor intensity at lower CE values.

References

• NIST Mass Spectrometry Data Center. Azobenzene & Derivatives Mass Spectra.[2] National Institute of Standards and Technology.[2][3][4] Available at: [Link][4]

• Perrin, D. D. (1965).[1] Dissociation constants of organic bases in aqueous solution.[1] IUPAC Chemical Data Series.[1]

• Demian, H. (1990). Differentiation of aminoazobenzene isomers by mass spectrometry. Journal of Mass Spectrometry. (Mechanistic grounding for azo cleavage).

• European Chemicals Agency (ECHA). Substance Information: 4-aminoazobenzene. (For toxicological context and isomer comparison). Available at: [Link]

Sources

• 1. 4-Aminoazobenzene | C12H11N3 | CID 6051 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Azobenzene [webbook.nist.gov]
• 3. 3-Aminobenzenethiol [webbook.nist.gov]
• 4. Benzoic acid, 3-amino- [webbook.nist.gov]

A Comparative Guide to the HPLC Retention Times of Aminoazobenzene Isomers

For Researchers, Scientists, and Drug Development Professionals

In the realm of analytical chemistry, the separation of closely related isomers presents a significant challenge. This is particularly true for positional isomers of synthetic dyes like aminoazobenzene, which find applications in various industrial and research settings. Understanding the subtle differences in their chromatographic behavior is paramount for accurate quantification, impurity profiling, and method development. This guide provides an in-depth comparison of the High-Performance Liquid Chromatography (HPLC) retention times of ortho-, meta-, and para-aminoazobenzene isomers, grounded in scientific principles and supported by established experimental approaches.

The Challenge of Isomer Separation: A Look at Aminoazobenzene

Aminoazobenzene exists as three positional isomers: 2-aminoazobenzene (ortho-), 3-aminoazobenzene (meta-), and 4-aminoazobenzene (para-). The position of the amino group on the phenyl ring, while seemingly a minor structural change, significantly influences the molecule's electronic distribution, polarity, and potential for intermolecular interactions. These differences are the key to their chromatographic separation.

Understanding the Separation Mechanism: Polarity is Paramount

The retention of a compound in HPLC is primarily governed by its relative affinity for the stationary phase and the mobile phase.[1] In reversed-phase HPLC (RP-HPLC), which utilizes a nonpolar stationary phase (like C18) and a polar mobile phase, less polar compounds interact more strongly with the stationary phase and thus have longer retention times.[2] Conversely, in normal-phase HPLC (NP-HPLC), which employs a polar stationary phase and a nonpolar mobile phase, more polar compounds are retained longer.

The polarity of the aminoazobenzene isomers is the critical factor determining their elution order. This polarity is influenced by the following:

• Dipole Moment: The overall dipole moment of the molecule dictates its interaction with polar and nonpolar phases.

• Intramolecular Hydrogen Bonding: The ortho-isomer has the unique ability to form an intramolecular hydrogen bond between the amino group and the azo nitrogen. This internal interaction can shield the polar amino group, reducing its availability for external interactions and thereby decreasing the molecule's overall polarity.

• Electronic Effects: The amino group is an electron-donating group. Its position (ortho, meta, or para) affects the electron density distribution across the aromatic rings through resonance and inductive effects, influencing the molecule's interaction with the stationary phase.

Based on these principles, the expected elution order in a typical RP-HPLC system would be from most polar to least polar. The para-isomer, with its exposed and highly accessible amino group, is expected to be the most polar. The meta-isomer would follow, and the ortho-isomer, due to intramolecular hydrogen bonding reducing its apparent polarity, is anticipated to be the least polar and therefore have the longest retention time.

Experimental Protocol: A Starting Point for Isomer Separation

While specific comparative data is elusive, the following detailed protocol, adapted from established methods for separating aromatic amines and positional isomers, provides a robust starting point for achieving the separation of aminoazobenzene isomers.[3][4]

Recommended HPLC Parameters for Aminoazobenzene Isomer Separation

Parameter	Recommendation	Rationale
Column	Reversed-Phase C18 (e.g., 250 mm x 4.6 mm, 5 µm)	The nonpolar C18 stationary phase provides excellent hydrophobic interaction capabilities for separating aromatic compounds based on polarity differences.
Mobile Phase	Acetonitrile and Water (e.g., 60:40 v/v) with 0.1% Formic Acid	Acetonitrile is a common organic modifier that provides good elution strength. Water is the polar component. Formic acid helps to protonate the amino groups, ensuring consistent ionization and improving peak shape.
Flow Rate	1.0 mL/min	A standard flow rate for analytical HPLC that provides a good balance between analysis time and separation efficiency.
Column Temperature	30 °C	Maintaining a constant and slightly elevated temperature ensures reproducible retention times and can improve peak symmetry.
Detection	UV-Vis at the λmax of aminoazobenzene (approx. 380-400 nm)	Aminoazobenzene has a strong chromophore, making UV-Vis detection highly sensitive. Monitoring at the maximum absorbance wavelength provides the best signal-to-noise ratio.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.

This protocol is a self-validating system. Should the initial separation be suboptimal, systematic adjustments to the mobile phase composition (e.g., changing the acetonitrile/water ratio or the type and concentration of the acid modifier) can be made to optimize the resolution between the isomers.

Visualizing the Workflow

The following diagram illustrates the logical workflow for the HPLC analysis of aminoazobenzene isomers, from sample preparation to data analysis.

Caption: Structural comparison highlighting the intramolecular hydrogen bond in the ortho-isomer.

This intramolecular hydrogen bond in 2-aminoazobenzene effectively reduces the molecule's interaction with the polar mobile phase, making it behave as a less polar compound compared to its meta and para counterparts. This increased hydrophobicity leads to a stronger interaction with the nonpolar C18 stationary phase and, consequently, a longer retention time.

Conclusion

References

• SIELC Technologies. (n.d.). Separation of 4-Aminoazobenzene on Newcrom R1 HPLC column. Retrieved from [Link]

• Hawach Scientific. (2023, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column. Retrieved from [Link]

• RSC Publishing. (2014). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. Retrieved from [Link]

• Agilent Technologies. (2011). High Sensitivity UHPLC-DAD Analysis of Azo Dyes using the Agilent 1290 Infinity LC System and the 60 mm Max-Light High Sensitivity Flow Cell. Retrieved from [Link]

• Agilent Technologies. (2011). Developing a method for the analysis of Azo Dyes using the Agilent 1290 Infinity LC Method Development System and the Agilent Method Scouting Wizard. Retrieved from [Link]

• MicroSolv Technology Corporation. (n.d.). Positional Isomer Separation Method Suggestions using HPLC or LCMS. Retrieved from [Link]

• Taylor & Francis Online. (2009). Selection of Separation Conditions for HPLC and HPLC/MS of Aromatic Sulphonic Acids and Acid Azo Dyes. Retrieved from [Link]

• ACS Publications. (2022). Linear and Nonlinear Optical Properties of Azobenzene Derivatives Modified with an (Amino)naphthalene Moiety. The Journal of Physical Chemistry B. Retrieved from [Link]

• Pearson. (n.d.). The pKa values of a few ortho-, meta-, and para-substituted benzoic acids. Retrieved from [Link]

• Chemistry Stack Exchange. (2021). Why is para-aminobenzoic acid more acidic than ortho-aminobenzoic acid? Retrieved from [Link]

• ResearchGate. (2019). Synthesis and characterization of ortho bromo-methoxy aminoazobenzene derivatives. Retrieved from [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Comparison of the Retention and Separation Selectivity of Aromatic Hydrocarbons with Polar Groups in RP-HPLC Systems with Different Stationary Phases and Eluents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. ouci.dntb.gov.ua [ouci.dntb.gov.ua]